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  • Product: 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride
  • CAS: 82616-95-3

Core Science & Biosynthesis

Foundational

A Technical Guide to the Spectroscopic Characterization of 4-methyl-1H-imidazole-5-carboxylic acid HCl

For Researchers, Scientists, and Drug Development Professionals Introduction 4-methyl-1H-imidazole-5-carboxylic acid and its hydrochloride salt are valuable building blocks in medicinal chemistry and drug development. Th...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-methyl-1H-imidazole-5-carboxylic acid and its hydrochloride salt are valuable building blocks in medicinal chemistry and drug development. The imidazole core is a key feature in many biologically active molecules[1][2]. Accurate and comprehensive spectroscopic data is paramount for confirming the identity, purity, and structure of this compound, ensuring the reliability of subsequent research and development activities.

Predicted Spectroscopic Data

The following sections detail the anticipated spectroscopic signatures for 4-methyl-1H-imidazole-5-carboxylic acid HCl. These predictions are based on the analysis of similar imidazole-containing compounds and the known effects of protonation and substituents on spectroscopic behavior[1][3][4].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the molecular structure of organic compounds in solution. For 4-methyl-1H-imidazole-5-carboxylic acid HCl, both ¹H and ¹³C NMR are essential for structural confirmation.

The proton NMR spectrum is expected to show distinct signals corresponding to the different types of protons in the molecule. The hydrochloride salt form will result in protonation of the imidazole ring, leading to downfield shifts of the ring protons compared to the free base. The expected chemical shifts (in ppm, typically in a solvent like DMSO-d₆) are summarized in the table below.

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationKey Insights
Imidazole C2-H~8.5 - 9.5Singlet1HThe downfield shift is characteristic of a proton attached to an electron-deficient carbon in a protonated aromatic heterocyclic system.
Imidazole N-H~13.0 - 15.0Broad Singlet2HThe two N-H protons (from the imidazole ring and the HCl) are expected to be exchangeable and may appear as a single broad signal. The exact chemical shift and broadness are highly dependent on the solvent, concentration, and water content.
Methyl (CH₃)~2.4 - 2.6Singlet3HThis signal corresponds to the methyl group at the C4 position of the imidazole ring.
Carboxylic Acid (COOH)~11.0 - 13.0Broad Singlet1HThe carboxylic acid proton is acidic and its signal is typically broad. It may exchange with water in the solvent, which can affect its appearance.

The ¹³C NMR spectrum provides information about the carbon framework of the molecule. The predicted chemical shifts for 4-methyl-1H-imidazole-5-carboxylic acid HCl are presented below.

Carbon AssignmentPredicted Chemical Shift (δ, ppm)Key Insights
Carboxylic Acid (C=O)~160 - 170The carbonyl carbon of the carboxylic acid is typically found in this downfield region.
Imidazole C2~135 - 145The chemical shift of this carbon is influenced by the two adjacent nitrogen atoms.
Imidazole C4~125 - 135This quaternary carbon is attached to the methyl group.
Imidazole C5~115 - 125This quaternary carbon is attached to the carboxylic acid group.
Methyl (CH₃)~10 - 15The methyl carbon signal appears in the typical aliphatic region.
Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 4-methyl-1H-imidazole-5-carboxylic acid HCl is expected to show characteristic absorption bands for the N-H, O-H, C=O, and C-N bonds.

Functional GroupExpected Wavenumber (cm⁻¹)IntensityKey Insights
O-H stretch (Carboxylic Acid)3200 - 2500BroadThis very broad absorption is characteristic of the hydrogen-bonded O-H group in a carboxylic acid dimer.
N-H stretch (Imidazole)3300 - 2700Broad, MediumThese broad bands arise from the N-H stretching vibrations of the protonated imidazole ring.
C=O stretch (Carboxylic Acid)1720 - 1680StrongThis strong absorption is indicative of the carbonyl group in the carboxylic acid.
C=N and C=C stretch (Imidazole Ring)1650 - 1450Medium to StrongThese absorptions are due to the stretching vibrations of the imidazole ring.
C-N stretch1350 - 1250MediumThese bands correspond to the C-N stretching vibrations within the imidazole ring.
Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which helps in determining the molecular weight and elemental composition. For 4-methyl-1H-imidazole-5-carboxylic acid HCl, electrospray ionization (ESI) would be a suitable technique.

IonPredicted m/zKey Insights
[M+H]⁺127.0502This corresponds to the protonated molecule of the free base (C₅H₆N₂O₂). High-resolution mass spectrometry (HRMS) would be crucial for confirming the elemental composition.
[M-H]⁻125.0356In negative ion mode, the deprotonated molecule of the free base would be observed.
FragmentsVariousFragmentation patterns would likely involve the loss of CO₂ (decarboxylation) from the parent ion, a common fragmentation pathway for carboxylic acids.

Experimental Protocols

To obtain high-quality spectroscopic data, it is crucial to follow standardized and well-validated protocols. The following sections provide detailed methodologies for acquiring NMR, IR, and Mass Spec data for 4-methyl-1H-imidazole-5-carboxylic acid HCl.

Workflow for Spectroscopic Analysis

G cluster_sample Sample Preparation cluster_analysis Spectroscopic Analysis cluster_data Data Processing & Interpretation Sample 4-methyl-1H-imidazole-5-carboxylic acid HCl Dissolve Dissolve in appropriate deuterated solvent (e.g., DMSO-d6) Sample->Dissolve NMR NMR Spectroscopy (¹H, ¹³C, COSY, HSQC) Dissolve->NMR IR IR Spectroscopy (ATR or KBr pellet) Dissolve->IR MS Mass Spectrometry (ESI-MS) Dissolve->MS Process Process raw data (e.g., Fourier transform, baseline correction) NMR->Process IR->Process MS->Process Interpret Interpret spectra and compare with predictions Process->Interpret Structure Confirm structure and purity Interpret->Structure

Caption: General workflow for the spectroscopic analysis of 4-methyl-1H-imidazole-5-carboxylic acid HCl.

NMR Data Acquisition
  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of 4-methyl-1H-imidazole-5-carboxylic acid HCl.

    • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD) in a clean, dry NMR tube. DMSO-d₆ is often a good choice for this compound due to its ability to dissolve both the salt and the free base forms, and because it does not exchange with the N-H and O-H protons as readily as D₂O.

    • Ensure the sample is fully dissolved; gentle vortexing or sonication may be required.

  • Instrument Setup:

    • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

    • Tune and shim the probe to the specific sample and solvent to ensure optimal magnetic field homogeneity.

    • Set the appropriate acquisition parameters for both ¹H and ¹³C NMR experiments, including the number of scans, relaxation delay, and spectral width.

  • Data Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Acquire a one-dimensional ¹³C NMR spectrum. A proton-decoupled spectrum is standard.

    • (Optional but recommended for unambiguous assignment) Acquire two-dimensional NMR spectra such as COSY (Correlation Spectroscopy) to identify proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded protons and carbons.

IR Data Acquisition
  • Sample Preparation (Attenuated Total Reflectance - ATR):

    • Place a small amount of the solid sample directly onto the ATR crystal.

    • Ensure good contact between the sample and the crystal by applying pressure with the built-in clamp. This is a rapid and common method that requires minimal sample preparation.

  • Sample Preparation (KBr Pellet):

    • Thoroughly grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle.

    • Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Data Acquisition:

    • Record a background spectrum of the empty instrument (for ATR) or a pure KBr pellet.

    • Place the sample in the IR spectrometer and acquire the sample spectrum.

    • The final spectrum is reported in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry Data Acquisition
  • Sample Preparation:

    • Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture of these with water.

    • A small amount of a volatile acid (e.g., formic acid) may be added to the solvent to promote protonation for positive ion mode analysis.

  • Instrument Setup:

    • Use an electrospray ionization (ESI) source coupled to a mass analyzer (e.g., quadrupole, time-of-flight, or Orbitrap).

    • Optimize the ESI source parameters, such as capillary voltage, cone voltage, and desolvation gas flow and temperature, to achieve a stable and strong signal for the analyte.

  • Data Acquisition:

    • Infuse the sample solution into the mass spectrometer.

    • Acquire the mass spectrum in both positive and negative ion modes to observe both [M+H]⁺ and [M-H]⁻ ions.

    • For structural confirmation, perform tandem mass spectrometry (MS/MS) on the parent ion to obtain fragmentation data. High-resolution mass spectrometry (HRMS) is highly recommended to confirm the elemental composition.

Conclusion

The comprehensive spectroscopic characterization of 4-methyl-1H-imidazole-5-carboxylic acid HCl is essential for its effective use in research and development. This guide provides a detailed predictive analysis of its ¹H NMR, ¹³C NMR, IR, and MS spectra, grounded in established spectroscopic principles and data from related compounds. By following the outlined experimental protocols, researchers can confidently obtain and interpret the necessary data to verify the structure and purity of this important chemical entity, ensuring the integrity and success of their scientific endeavors.

References

  • Der Pharma Chemica. (n.d.). Synthesis, spectral characterization and antimicrobial studies of novel imidazole derivatives. Retrieved from [Link]

  • Scientific Research Publishing. (n.d.). Synthesis, Spectroscopic Characterization and Antimicrobial Activity of Some New 2-Substituted Imidazole Derivatives. Retrieved from [Link]

  • Armenian Journal of Physics. (2015). VIBRATIONAL SPECTROSCOPIC STUDIES OF IMIDAZOLE. Retrieved from [Link]

  • ResearchGate. (2018, February 3). Spectroscopic analysis and molecular docking of imidazole derivatives and investigation of its reactive properties by DFT and molecular dynamics simulations. Retrieved from [Link]

  • IntechOpen. (n.d.). Advanced Spectrum of Imidazole Derivatives in Therapeutics: A Review. Retrieved from [Link]

  • NIST WebBook. (n.d.). Imidazole-4(5)-carboxylic acid, 5(4)-amino-, methyl ester, hydrochloride. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Molecular tunability of surface-functionalized metal nanocrystals for selective electrochemical CO2 reduction - Supporting Information. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. Retrieved from [Link]

  • MedCrave. (2017, August 29). One-pot synthesis of a new imidazole-5-carboxylic acid derivative via heterocyclization and its characterization. Retrieved from [Link]

  • NIST WebBook. (n.d.). 4-Imidazole carboxylic acid, 5[3-(beta-hydroxyethyl)-3-methyl-1-triazeno]-, methyl ester. Retrieved from [Link]

  • PubChem. (n.d.). Imidazole-4-carboxylic acid. Retrieved from [Link]

  • LookChem. (n.d.). Cas no 1457-59-6 (4-methyl-1H-imidazole-5-carboxylic acid). Retrieved from [Link]

  • PubChem. (n.d.). 4-Methyl-1H-imidazole-5-carboxylic acid. Retrieved from [Link]

  • ResearchGate. (n.d.). H-/ 13 C-NMR characteristic data for the imidazole moiety of compounds 1-6. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Imidazole synthesis. Retrieved from [Link]

  • Springer. (n.d.). Direct analysis of 4-methylimidazole in foods using paper spray mass spectrometry. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 5-methyl-1H-imidazole-4-carboxylic acid. Retrieved from [Link]

  • SpectraBase. (n.d.). 1H-Imidazole-5-carboxylic acid, 4-amino-1-(diphenylmethyl)-, methyl ester. Retrieved from [Link]

  • MDPI. (2021, November 18). A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices. Retrieved from [Link]

Sources

Exploratory

A Comprehensive Technical Guide to the Biological Activities of 4-methyl-1H-imidazole-5-carboxylic Acid Derivatives

Executive Summary: The imidazole nucleus is a cornerstone of medicinal chemistry, present in numerous biologically active compounds and approved pharmaceuticals.[1] Its unique electronic characteristics and ability to en...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The imidazole nucleus is a cornerstone of medicinal chemistry, present in numerous biologically active compounds and approved pharmaceuticals.[1] Its unique electronic characteristics and ability to engage in various intermolecular interactions allow it to bind effectively to a wide range of biological macromolecules.[2][3] This guide focuses on a specific, highly versatile scaffold: 4-methyl-1H-imidazole-5-carboxylic acid. By functionalizing the core nitrogen atoms and the carboxylic acid group, a diverse library of derivatives can be generated. This document provides an in-depth exploration of the significant biological activities demonstrated by these derivatives, including their potent roles as xanthine oxidase inhibitors, antiviral agents against orthopoxviruses, and their potential as anti-inflammatory, anticancer, and antimicrobial agents. For each area, we will delve into the underlying mechanisms of action, present key structure-activity relationship data, and provide detailed, field-proven experimental protocols for their evaluation.

Chapter 1: The 4-Methyl-1H-imidazole-5-carboxylic Acid Scaffold: A Privileged Core in Medicinal Chemistry

The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms.[2] This structure is amphoteric, capable of acting as both a weak acid and a weak base, which facilitates its interaction with various biological targets.[4] The 4-methyl-1H-imidazole-5-carboxylic acid scaffold offers three primary points for chemical modification: the N-1 and N-3 positions of the imidazole ring and the carboxyl group at C-5. This versatility allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties, making it an attractive starting point for drug discovery campaigns.

General Synthetic Strategies

The synthesis of substituted imidazoles can be achieved through various methods. One of the most common is the Debus-Radziszewski reaction, which involves the condensation of a dicarbonyl compound, an aldehyde, and ammonia.[5] For the specific 4-methyl-1H-imidazole-5-carboxylic acid core, multi-step syntheses are often employed, starting from readily available precursors. The carboxylic acid moiety is particularly useful as it can be readily converted into esters, amides, and other functional groups to modulate biological activity.[6][7]

G cluster_0 General Synthetic Workflow A Starting Materials (e.g., Ethyl Acetoacetate, Formamidine) B Cyclization Reaction (e.g., Condensation) A->B C Core Scaffold 4-methyl-1H-imidazole- 5-carboxylic acid ester B->C D Hydrolysis C->D E Amidation / Esterification C->E G Core Acid D->G F Final Derivatives (Amides, Esters, etc.) E->F G->E

Caption: General workflow for synthesizing 4-methyl-1H-imidazole-5-carboxylic acid derivatives.

Chapter 2: Potent Xanthine Oxidase Inhibition for Hyperuricemia

Hyperuricemia, characterized by elevated levels of uric acid in the blood, is a primary cause of gout. Xanthine oxidase (XO) is the critical enzyme that catalyzes the final two steps of purine metabolism, converting hypoxanthine to xanthine and then to uric acid.[7] Therefore, inhibiting XO is a key therapeutic strategy for managing gout.

Mechanism of Action

Derivatives of 4-methyl-1H-imidazole-5-carboxylic acid have been identified as highly potent, non-purine inhibitors of xanthine oxidase. These compounds act as mixed-type inhibitors, binding to the molybdenum-pterin active site of the enzyme and preventing the substrate from accessing it.[7] The 1-hydroxy substitution on the imidazole ring, in particular, has been shown to be crucial for achieving high inhibitory potency.

High-Potency Derivatives and Structure-Activity Relationships (SAR)

A study focused on 1-hydroxy/methoxy-4-methyl-2-phenyl-1H-imidazole-5-carboxylic acid derivatives revealed exceptionally potent XO inhibitors. The 1-hydroxyl substituted compounds consistently showed superior activity compared to their 1-methoxy counterparts. Specifically, derivatives with electron-withdrawing groups on the 2-phenyl substituent demonstrated the most potent inhibition, with IC₅₀ values in the low nanomolar range, comparable or superior to the approved drug Febuxostat.[7]

Compound IDR-group (on 2-phenyl)IC₅₀ (μM)
4d 3-F, 4-OCH₃0.003
4e 4-Cl0.003
4f 4-F0.006
Febuxostat (Reference Drug)0.01
Table 1: Xanthine Oxidase inhibitory activity of select 1-hydroxy-4-methyl-2-phenyl-1H-imidazole-5-carboxylic acid derivatives. Data sourced from[7].
Experimental Protocol: In Vitro Xanthine Oxidase Inhibition Assay

This protocol describes a spectrophotometric method to determine the in vitro inhibitory activity of test compounds against xanthine oxidase.

1. Materials and Reagents:

  • Xanthine oxidase (from bovine milk)

  • Xanthine (substrate)

  • Potassium phosphate buffer (pH 7.5)

  • Test compounds dissolved in DMSO

  • 96-well UV-transparent microplate

  • Microplate spectrophotometer

2. Step-by-Step Methodology:

  • Prepare a stock solution of xanthine in the phosphate buffer.

  • Prepare serial dilutions of the test compounds and reference inhibitor (e.g., Allopurinol or Febuxostat) in the buffer. Ensure the final DMSO concentration is below 1%.

  • In a 96-well plate, add 50 µL of buffer, 25 µL of the test compound dilution, and 25 µL of the xanthine oxidase enzyme solution.

  • Incubate the plate at 25°C for 15 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 100 µL of the xanthine substrate solution to each well.

  • Immediately measure the absorbance at 295 nm (the wavelength at which uric acid has maximum absorbance) every 30 seconds for 10-15 minutes.

  • Calculate the rate of uric acid formation (the slope of the linear portion of the absorbance vs. time curve).

  • Determine the percentage of inhibition for each compound concentration relative to the uninhibited control (enzyme + substrate + buffer with DMSO).

  • Calculate the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

3. Self-Validating Controls:

  • Negative Control: Reaction mixture without the inhibitor to determine the maximum enzyme activity (Vmax).

  • Positive Control: Reaction with a known inhibitor (e.g., Febuxostat) to validate the assay's sensitivity.

  • Blank: Reaction mixture without the enzyme to account for non-enzymatic substrate degradation.

Chapter 3: Antiviral Activity Against Orthopoxviruses

The cessation of routine smallpox vaccination has led to a population with waning immunity to orthopoxviruses, highlighted by the recent multi-country monkeypox outbreak.[6] This underscores the need for new, effective small-molecule inhibitors.

Profile of Active Derivatives

Research has shown that ester and amide derivatives of 2-aryl-1-hydroxy-4-methyl-1H-imidazole-5-carboxylic acid possess significant activity against the Vaccinia virus, a model for orthopoxviruses. The most promising activity was observed in compounds with electron-withdrawing substituents (e.g., -CF₃, -NO₂) in the para-position of the 2-phenyl ring.[6]

One of the most notable compounds, ethyl 1-hydroxy-4-methyl-2-[4-(trifluoromethyl)phenyl]-1H-imidazole-5-carboxylate (Compound 1f ), exhibited low cytotoxicity and a very high selectivity index, significantly better than the reference drug Cidofovir in the studied assay.[6]

Compound IDActivity vs. Vaccinia Virus (EC₅₀, µM)Cytotoxicity (CC₅₀, µM)Selectivity Index (SI = CC₅₀/EC₅₀)
1a 0.4432.574
1e 0.4545.7102
1f 0.35322.0919
Cidofovir 22.0>1000>45
Table 2: Antiviral activity of select 1-hydroxyimidazole-5-carboxylate esters against Vaccinia virus. Data sourced from[6].
Experimental Protocol: Plaque Reduction Assay

This protocol outlines a standard method to quantify the antiviral activity of a compound by measuring the reduction in viral plaques.

1. Materials and Reagents:

  • Vero cell culture (or other susceptible cell line)

  • Orthopoxvirus stock (e.g., Vaccinia virus)

  • Culture medium (e.g., DMEM) with fetal bovine serum (FBS)

  • Overlay medium (e.g., medium with carboxymethyl cellulose or agar)

  • Test compounds

  • Crystal violet staining solution

2. Step-by-Step Methodology:

  • Seed 6-well plates with Vero cells and grow until they form a confluent monolayer.

  • Prepare serial dilutions of the test compound in a serum-free medium.

  • Prepare a dilution of the virus stock calculated to produce 50-100 plaques per well.

  • Pre-incubate the virus dilution with an equal volume of each compound dilution for 1 hour at 37°C.

  • Remove the growth medium from the cell monolayers and infect the cells with 200 µL of the virus-compound mixtures.

  • Allow the virus to adsorb for 1-2 hours, gently rocking the plates every 15 minutes.

  • Remove the inoculum and overlay the cells with 3 mL of the overlay medium containing the corresponding concentration of the test compound.

  • Incubate the plates at 37°C in a CO₂ incubator for 2-3 days until plaques are visible.

  • Fix the cells (e.g., with 10% formalin) and then stain with crystal violet solution.

  • Wash the plates, allow them to dry, and count the number of plaques in each well.

  • Calculate the percentage of plaque reduction compared to the virus control (no compound).

  • Determine the EC₅₀ value, the concentration of the compound that reduces the number of plaques by 50%.

Chapter 4: Anti-Inflammatory and Antimicrobial Potential

The imidazole scaffold is well-established in drugs with anti-inflammatory and antimicrobial properties.[8][9] Derivatives of the 4-methyl-imidazole-5-carboxylic acid core are also being explored for these activities.

Mechanism of Action
  • Anti-inflammatory: Many nonsteroidal anti-inflammatory drugs (NSAIDs) function by inhibiting cyclooxygenase (COX) enzymes. Imidazole derivatives have been shown to inhibit both COX-1 and COX-2, which are responsible for the synthesis of prostaglandins that mediate inflammation.[8][10]

  • Antimicrobial: The antimicrobial action of imidazoles is multifaceted. In fungi, they are famous for inhibiting the enzyme lanosterol 14α-demethylase, which is essential for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[11][12] In bacteria, they can disrupt cell wall synthesis, interfere with DNA replication, or compromise cell membrane integrity.[5]

G cluster_0 Antifungal Mechanism of Imidazoles Squalene Squalene Lanosterol Lanosterol Squalene->Lanosterol Enzyme Lanosterol 14α-demethylase Lanosterol->Enzyme Ergosterol Ergosterol Membrane Fungal Cell Membrane Integrity Ergosterol->Membrane Enzyme->Ergosterol Inhibitor Imidazole Derivative Inhibitor->Block Block->Enzyme Inhibition

Caption: Imidazoles inhibit ergosterol synthesis, compromising fungal cell membranes.

Profile of Lead Compounds

While specific data for 4-methyl-1H-imidazole-5-carboxylic acid derivatives as antimicrobials is emerging, related structures show significant promise. For instance, novel imidazolyl-1,3,4-oxadiazoles and 1,2,4-triazoles synthesized from a 5-methyl-1H-imidazole-4-carboxylic acid precursor demonstrated significant analgesic and anti-inflammatory activities in animal models, comparable to the standard drug indomethacin but with a better safety profile (less ulcerogenic).[13] Other studies have confirmed the broad-spectrum antibacterial and antifungal activity of various imidazole derivatives against strains like Staphylococcus aureus, Escherichia coli, and Candida albicans.[5][14]

Experimental Protocol: Antimicrobial Broth Microdilution Assay (MIC Determination)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound required to inhibit the visible growth of a microorganism.

1. Materials and Reagents:

  • Bacterial or fungal strains

  • Appropriate broth medium (e.g., Mueller-Hinton for bacteria, RPMI-1640 for fungi)

  • Sterile 96-well microplates

  • Test compounds dissolved in DMSO

  • Positive control antibiotic (e.g., Ciprofloxacin, Fluconazole)

  • Bacterial/fungal inoculum standardized to ~5 x 10⁵ CFU/mL

2. Step-by-Step Methodology:

  • Add 100 µL of broth to all wells of a 96-well plate.

  • Add 100 µL of the test compound stock solution to the first well of a row and perform 2-fold serial dilutions across the plate by transferring 100 µL from well to well.

  • Add 100 µL of the standardized microbial inoculum to each well.

  • Set up controls: a sterility control (broth only), a growth control (broth + inoculum), and a positive control with a standard antibiotic.

  • Seal the plate and incubate at 35-37°C for 18-24 hours for bacteria, or 24-48 hours for fungi.

  • After incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

  • (Optional) A colorimetric indicator like Resazurin can be added to aid in determining viability.

Chapter 5: Anticancer Potential

The imidazole scaffold is present in several anticancer agents, and its derivatives have shown activity through various mechanisms.[1][8]

Mechanisms of Action

Imidazole-based compounds can exert anticancer effects by:

  • Inhibiting Key Kinases: They can interfere with signaling pathways crucial for cancer cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.[15]

  • Inhibiting DNA Topoisomerase II: Some derivatives can inhibit enzymes like Topoisomerase IIα, which is vital for DNA replication in rapidly dividing cancer cells.[8]

  • Inducing Apoptosis: Active compounds can trigger programmed cell death (apoptosis) in cancer cells.[15]

A novel 1H-imidazole[4,5-f][3][5]phenanthroline derivative, for example, was found to selectively inhibit colorectal cancer cells by arresting the cell cycle and inducing apoptosis, likely through suppression of the PI3K/AKT/mTOR pathway.[15] Another study on fused imidazoquinoline compounds identified a derivative with an IC₅₀ of 103.3 μM against cancer cell lines.[16]

Chapter 6: Conclusion and Future Directions

The 4-methyl-1H-imidazole-5-carboxylic acid scaffold is a remarkably fruitful platform for the development of novel therapeutic agents. The derivatives have demonstrated exceptional, best-in-class potency as xanthine oxidase inhibitors and highly promising selectivity as antiviral agents against orthopoxviruses. Furthermore, the foundational chemistry of the imidazole ring supports their continued exploration as anti-inflammatory, anticancer, and antimicrobial agents.

Future research should focus on:

  • Expanding SAR Studies: Systematically modifying the substituents at the N-1, C-2, and C-5 positions to optimize potency and selectivity for each biological target.

  • Pharmacokinetic Profiling: Evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds to assess their drug-likeness.

  • In Vivo Efficacy: Advancing the most promising in vitro candidates into relevant animal models to confirm their therapeutic efficacy and safety.

  • Dual-Action Agents: Exploring the potential for single derivatives to possess multiple activities, such as combined anti-inflammatory and analgesic properties, which could offer significant therapeutic advantages.

This versatile scaffold continues to be a source of promising new drug candidates with the potential to address a wide range of unmet medical needs.

References

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  • Kushwaha, P. M. K., Pal, V., et al. (2024). Introduction To Imidazole And Its Antimicrobial Activity: A Review. Nanotechnology Perceptions, 20(S12), 622-630. [Link]

  • Vanden Bossche, H., Willemsens, G., & Cools, W. (1980). Mechanism of action of antifungal drugs, with special reference to the imidazole derivatives. Reviews on Drug Metabolism and Drug Interactions, 3(1), 57-82. [Link]

  • Serdaliyeva, D., Nurgozhin, T., Satbayeva, E., Khayitova, M., Seitaliyeva, A., & Ananyeva, L. (2022). Review of pharmacological effects of imidazole derivatives. International Journal of Health Sciences, 6(S2), 8409–8421. [Link]

  • Fromtling, R. A. (1984). Mechanism of action of antifungal drugs, with special reference to the imidazole derivatives. PubMed, 4(2), 1-11. [Link]

  • Parab, R. H., Dixit, B. C., & Desai, D. J. (2012). Synthesis, Characterization and Antimicrobial Activity of Imidazole Derivatives. Asian Journal of Chemistry, 24(12), 5713-5717. [Link]

  • Al-Ostoot, F. H., Al-Ghorbani, M., & Al-Ansi, A. S. (2021). Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. Drug Design, Development and Therapy, 15, 2887–2907. [Link]

  • Sharma, A., Kumar, V., & Singh, P. (2024). Imidazoles in medicine: a review of its pharmacological and therapeutic applications. Journal of Molecular Structure, 1295, 136611. [Link]

  • Kavitha, S., Athimoolam, S., & Raj, S. S. S. (2014). Catalyst free synthesis of imidazoles: Characterization and its antimicrobial activity. Journal of Chemical and Pharmaceutical Research, 6(5), 1018-1024. [Link]

  • Zhang, H., Peng, Y., & Li, Y. (2021). Imidazole Scaffold Based Compounds in the Development of Therapeutic Drugs. Mini-Reviews in Medicinal Chemistry, 21(19), 2959-2975. [Link]

  • Zarubaev, V. V., et al. (2022). Synthesis of esters and amides of 2-aryl-1-hydroxy-4-methyl-1H-imidazole-5-carboxylic acids and study of their antiviral activity against orthopoxviruses. Pharmaceutical Chemistry Journal, 56, 1029–1036. [Link]

  • Ökten, S., & Er, M. (2017). Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. ResearchGate. [Link]

  • Wang, S., et al. (2015). Synthesis and evaluation of 1-hydroxy/methoxy-4-methyl-2-phenyl-1H-imidazole-5-carboxylic acid derivatives as non-purine xanthine oxidase inhibitors. European Journal of Medicinal Chemistry, 105, 156-167. [Link]

  • Logeshwaran, A., et al. (2022). Synthesis, characterization, In-Silico studies, and anti-inflammatory activity of Novel Imidazole-5(4H)-Ones. International journal of health sciences, 6(S2), 1133-1148. [Link]

  • Głowacka, E., et al. (2007). Synthesis and Biological Activity of 4-Amino-1-Methyl-5-Imidazolecarboxylic Acid Derivatives. ResearchGate. [Link]

  • CN111269183A - Synthesis method of 4-bromo-1-methyl-1H-imidazole-5-carboxylic acid amide derivative. (2020).
  • Fassihi, A., et al. (2013). Synthesis, analgesic and anti-inflammatory activities of new methyl-imidazolyl-1,3,4-oxadiazoles and 1,2,4-triazoles. Research in Pharmaceutical Sciences, 8(4), 235–244. [Link]

  • Thigulla, Y., et al. (2016). Synthesis and anti-cancer activity of 1,4-disubstituted imidazo[4,5-c]quinolines. Organic & Biomolecular Chemistry, 14(3), 876-883. [Link]

  • Taddesse, S., & Endale, M. (2021). A Review on 4, 5-Imidazoledicarboxylic Acid: Their Chemistry and Coordination Potentials. Journal of Chemistry and Applied Chemical Engineering, 1(1). [Link]

  • Chen, P., et al. (2022). Synthesis and anticancer evaluations of novel 1H-imidazole [4,5-f][3][5] phenanthroline derivative for the treatment of colorectal cancer. European Journal of Pharmacology, 928, 175120. [Link]

  • Chamarthi, N. R., et al. (2014). Design, synthesis, in silico and in vitro studies of novel 4-methylthiazole-5-carboxylic acid derivatives as potent anti-cancer agents. Bioorganic & Medicinal Chemistry Letters, 24(18), 4486-4491. [Link]

  • Iljin, V. V., et al. (2022). Evaluation of the bioavailability of 1H-imidazole-4,5-dicarboxylic acid derivatives using the calculated and experimental lipophilicity index of the molecule logP. Reviews on Clinical Pharmacology and Drug Therapy, 20(1), 55-60. [Link]

  • Bhat, M., & Poojary, B. (2017). One-pot synthesis of a new imidazole-5-carboxylic acid derivative via heterocyclization reaction. MOJ Biorganic & Organic Chemistry, 1(4). [Link]

  • Wujec, M., et al. (2021). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Molecules, 26(3), 643. [Link]

  • Gupta, P., & Gupta, J. K. (2015). Synthesis of Bioactive Imidazoles: A Review. Journal of Chemical and Pharmaceutical Sciences. [Link]

  • CN105693619A - Method for catalytically synthesizing 1H-imidazole-4-carboxylic acid through inorganic-salt composite catalyst. (2016).
  • Soni, N., et al. (2010). Design and synthesis of some imidazole derivatives containing 2-(4- chlorophenyl). Der Pharma Chemica, 2(4), 214-221. [Link]

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Foundational

The Ascendant Role of Substituted Imidazole-5-Carboxylic Acids in Modern Drug Discovery

A Technical Guide for Researchers and Drug Development Professionals The imidazole nucleus, a five-membered heterocyclic aromatic ring containing two nitrogen atoms, stands as a cornerstone in medicinal chemistry. Its un...

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Author: BenchChem Technical Support Team. Date: March 2026

A Technical Guide for Researchers and Drug Development Professionals

The imidazole nucleus, a five-membered heterocyclic aromatic ring containing two nitrogen atoms, stands as a cornerstone in medicinal chemistry. Its unique electronic properties and ability to engage in various non-covalent interactions have rendered it a privileged scaffold in the design of therapeutic agents.[1] Among the vast landscape of imidazole-containing compounds, substituted imidazole-5-carboxylic acids and their derivatives have emerged as a particularly promising class, demonstrating a remarkable breadth of biological activities. This in-depth technical guide provides a comprehensive overview of the synthesis, structure-activity relationships (SAR), and therapeutic applications of these versatile molecules, with a focus on their potential in oncology and infectious diseases.

I. Synthetic Strategies: Building the Imidazole-5-Carboxylic Acid Core

The synthetic accessibility of the imidazole-5-carboxylic acid scaffold is a key driver of its exploration in drug discovery. Several robust methods have been developed to construct this core and introduce a diverse array of substituents.

A. Synthesis of 2-Alkyl-Substituted Imidazole-4,5-Dicarboxylic Acids

A prevalent and scalable method for the synthesis of 2-alkyl-substituted imidazole-4,5-dicarboxylic acids involves the oxidative cleavage of readily available 2-alkylbenzimidazoles.[2] This approach offers a straightforward route to key intermediates for further elaboration.

Experimental Protocol: Oxidation of 2-Propylbenzimidazole [2]

  • Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel, dissolve 2-propylbenzimidazole (1 mole) in concentrated sulfuric acid (98%) to achieve a final concentration of 1 M. Cool the mixture to 0-5 °C using an ice-water bath.

  • Oxidant Addition: Slowly add 30% aqueous hydrogen peroxide (11 molar equivalents) dropwise to the stirred solution, maintaining the temperature between 0-5 °C.

  • Reaction: After the addition is complete, gradually warm the reaction mixture to 120 °C and maintain this temperature for 12 hours.

  • Work-up and Isolation: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice. The precipitated product is collected by vacuum filtration, washed with cold water, and dried to afford the crude 2-propyl-1H-imidazole-4,5-dicarboxylic acid.

  • Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as water or an ethanol/water mixture.

General workflow for the synthesis of 2-alkyl-imidazole-4,5-dicarboxylic acids.
B. Synthesis of Ethyl 5-Amino-1-Substituted-Imidazole-4-Carboxylates

Another critical class of building blocks are the 5-aminoimidazole-4-carboxylates, which serve as precursors for a wide range of biologically active compounds. A multi-step synthesis starting from glycine is a well-established route.[3]

Experimental Protocol: Synthesis of Ethyl Imidazole-4-carboxylate from Glycine [3]

  • Synthesis of Acetylglycine: Glycine (0.30 mol) is dissolved in water, and acetic anhydride (0.50 mol) is added in portions with stirring at 20°C. After 2 hours, the mixture is cooled, and the precipitated acetylglycine is collected.

  • Synthesis of Ethyl Acetylglycinate: Acetylglycine (0.10 mol) is refluxed with ethanol and a strong acidic cation exchange resin for 3 hours. After cooling and filtration, the solvent is removed under vacuum to yield ethyl acetylglycinate.

  • Synthesis of Ethyl 2-Mercapto-4-imidazoleformate: Sodium hydride (0.065 mol) is suspended in toluene. A solution of ethyl acetylglycinate and ethyl formate in toluene is added dropwise at 0-5°C. The resulting intermediate is dissolved in ice water, and potassium thiocyanate (0.07 mol) and concentrated hydrochloric acid (0.125 mol) are added. The mixture is heated to 55-60°C for 4 hours. Upon cooling, the crude product precipitates and is recrystallized from ethanol.

  • Synthesis of Ethyl Imidazole-4-carboxylate: The 2-mercaptoimidazole derivative (0.003 mol) is dissolved in 50% hydrogen peroxide (0.035 mol) at 15°C and then heated to 55-60°C for 2 hours. After cooling and neutralization with saturated sodium carbonate solution, the product precipitates and is recrystallized from water to yield pure ethyl imidazole-4-carboxylate.

II. Biological Activities and Therapeutic Potential

Substituted imidazole-5-carboxylic acids exhibit a diverse array of pharmacological activities, with anticancer and antimicrobial applications being the most extensively studied.

A. Anticancer Activity

The imidazole-5-carboxylic acid scaffold has proven to be a fertile ground for the discovery of novel anticancer agents. These compounds exert their effects through various mechanisms of action, including the inhibition of key enzymes and disruption of cellular processes essential for tumor growth and survival.[4]

A significant number of imidazole-based compounds, including derivatives of imidazole-5-carboxylic acid, have been identified as potent inhibitors of tubulin polymerization.[5][6] By binding to the colchicine site on β-tubulin, these agents disrupt the formation of the mitotic spindle, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[4]

The structure-activity relationship (SAR) of these compounds reveals several key features for potent anti-tubulin activity. For instance, in a series of ethyl 5-amino-1-N-substituted-imidazole-4-carboxylates, the length of the alkyl chain at the N-1 position was found to be crucial for cytotoxicity.[7] The derivative with a dodecyl chain (5e) exhibited the most potent activity against HeLa and HT-29 cancer cell lines.[7]

Mechanism of tubulin polymerization inhibition by imidazole-5-carboxylic acid derivatives.

The phosphatidylinositol 3-kinase (PI3K)/protein kinase B (AKT)/mammalian target of rapamycin (mTOR) signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[8][9] Several imidazole-containing compounds have been developed as inhibitors of this pathway.[10][11] Imidazo[4,5-c]quinoline derivatives, which can be considered structurally related to imidazole-5-carboxylic acids, have shown potent and effective modulation of the PI3K/AKT pathway.[10]

PI3K_Pathway_Inhibition cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 PIP2 to PIP3 PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 AKT AKT PDK1->AKT Phosphorylation mTORC1 mTORC1 AKT->mTORC1 Activation Proliferation Cell Growth & Proliferation mTORC1->Proliferation Survival Cell Survival mTORC1->Survival Imidazole Imidazole Derivative Imidazole->PI3K Inhibition

Inhibition of the PI3K/AKT/mTOR signaling pathway by imidazole derivatives.
B. Antimicrobial and Antiviral Activity

Beyond their anticancer properties, substituted imidazole-5-carboxylic acids and their derivatives have demonstrated significant potential as antimicrobial and antiviral agents. For instance, a series of 1-benzyl-2-arylthio (or heteroarylthio)-5-imidazolecarbohydroxamic acids, derived from the corresponding imidazole-5-carboxylic acids, were found to be active against Escherichia coli and Candida albicans.[12] Furthermore, certain 4-(phenylcarbamoyl)-1H-imidazole-5-carboxylic acid derivatives have been identified as inhibitors of the interaction between LEDGF/p75 and HIV-1 integrase, representing a novel strategy for anti-HIV drug development.[13]

III. Data Presentation: Quantitative Analysis of Biological Activity

The following table summarizes the in vitro anticancer activity of selected substituted imidazole-5-carboxylic acid derivatives against various human cancer cell lines.

Compound IDSubstituentsCancer Cell LineIC50 (µM)Reference
5e N1-dodecyl, C5-amino, C4-ethoxycarbonylHeLa (cervical)0.737 ± 0.05[7]
HT-29 (colon)1.194 ± 0.02[7]
MBIC Methyl 2-(5-fluoro-2-hydroxyphenyl)-1H-benzo[d]imidazole-5-carboxylateMCF-7 (breast)0.73 ± 0.0[5]
MDA-MB-231 (breast)20.4 ± 0.2[5]
Compound 54 Benzimidazole-quinolone conjugate with a 5-carboxylic acidVarious0.8 - 30[4]
Compound 28 4-(phenylcarbamoyl)-1H-imidazole-5-carboxylic acidHIV-1 infected cells6 ± 4[13]

IV. Conclusion and Future Directions

Substituted imidazole-5-carboxylic acids represent a highly versatile and promising scaffold in the field of drug discovery. Their synthetic tractability allows for the generation of diverse chemical libraries, while their broad spectrum of biological activities continues to fuel research into their therapeutic potential. The ability of these compounds to target fundamental cellular processes such as cell division and signal transduction underscores their importance in the development of next-generation anticancer therapies. Furthermore, their demonstrated antimicrobial and antiviral activities highlight their potential to address pressing global health challenges. Future research in this area will likely focus on the optimization of lead compounds to enhance their potency, selectivity, and pharmacokinetic properties, with the ultimate goal of translating these promising laboratory findings into clinically effective therapeutics.

V. References

  • BenchChem. (2025). Synthesis of 2-Alkyl-Substituted Imidazole-4,5-Dicarboxylic Acids: An Application Note and Protocol. BenchChem.

  • Request PDF. (n.d.). Synthesis of substituted imidazole-4,5-dicarboxylic acids. ResearchGate.

  • PMC - NIH. (n.d.). Imidazole derivatives: Impact and prospects in antiviral drug discovery.

  • Cook, A. H., et al. (1948). Journal of the Chemical Society, 2031.

  • PMC. (n.d.). Targeting of tubulin polymerization and induction of mitotic blockage by Methyl 2-(5-fluoro-2-hydroxyphenyl)-1H-benzo[d]imidazole-5-carboxylate (MBIC) in human cervical cancer HeLa cell.

  • ResearchGate. (n.d.). SAR of imidazole–carboxylate derivatives 18 with N‐substitutions, showing anti‐tubulin activity.

  • Request PDF. (2021, April 21). Synthesis and anticancer activity of ethyl 5‐amino‐1‐N‐substituted‐imidazole‐4‐carboxylate building blocks. ResearchGate.

  • PMC - NIH. (n.d.). Imidazoles as potential anticancer agents.

  • ResearchGate. (2025, October 2). Targeting of tubulin polymerization and induction of mitotic blockage by Methyl 2-(5-fluoro-2-hydroxyphenyl)-1H-benzo[d]imidazole-5-carboxylate (MBIC) in human cervical cancer HeLa cell.

  • Semantic Scholar. (2021, February 28). Recent Advances in the Development of PI3K/ mTOR-Based Anticancer Agents: A Mini Review.

  • Guidechem. (2023, September 26). What is the synthesis of Ethyl imidazole-4-carboxylate?

  • PMC. (n.d.). Imidazoles as Potential Anticancer Agents: An Update on Recent Studies.

  • PubMed. (2021, May 25). Synthesis and anticancer activity of ethyl 5-amino-1-N-substituted-imidazole-4-carboxylate building blocks.

  • PubMed. (n.d.). New imidazole-5-carbohydroxamic acids with biological activity.

  • PubMed. (n.d.). Synthesis and SAR Study of the Novel Thiadiazole-Imidazole Derivatives as a New Anticancer Agents.

  • ACS Publications. (2010, October 4). Discovery of Novel 2-Aryl-4-benzoyl-imidazoles Targeting the Colchicines Binding Site in Tubulin As Potential Anticancer Agents.

  • ijsred.com. (2026, January 15). A Thorough Overview of Current Developments in Imidazole Derivatives for Anticancer Drug Development.

  • PubMed. (2008, February 1). Imidazo[4,5-c]quinolines as inhibitors of the PI3K/PKB-pathway.

  • RSC Publishing. (n.d.). Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer.

  • PubMed. (2021, March 19). Synthesis and structure-activity relationships of 5-phenyloxazole-2-carboxylic acid derivatives as novel inhibitors of tubulin polymerization.

  • RSC Publishing. (n.d.). Synthesis of analogues of 5-aminoimidazole ribonucleotides and their effects as inhibitors and substrates of the enzymes, phosphoribosylaminoimidazole carboxylase and phosphoribosylaminoimidazolesuccinocarboxamide synthetase involved in the biosynthesis of purine nucleotides de novo.

  • Google Patents. (n.d.). US4074054A - Imidazoles and 2-alkyl imidazoles and method for their manufacture.

  • PubMed. (2023, February 8). 1H-Indazoles derivatives targeting PI3K/AKT/mTOR pathway: Synthesis, anti-tumor effect and molecular mechanism.

  • ResearchGate. (n.d.). (PDF) Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors.

  • PMC. (n.d.). A Review of the Recent Developments of Molecular Hybrids Targeting Tubulin Polymerization.

Sources

Protocols & Analytical Methods

Method

Synthesis of 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride

This comprehensive application note details the robust, scalable synthesis and isolation of 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride . This specific heterocyclic scaffold is a highly versatile building block...

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Author: BenchChem Technical Support Team. Date: March 2026

This comprehensive application note details the robust, scalable synthesis and isolation of 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride . This specific heterocyclic scaffold is a highly versatile building block in medicinal chemistry, serving as a critical intermediate in the synthesis of the H2-receptor antagonist cimetidine [1] and in the development of novel dual-target antagonists for P2Y1/P2Y12 receptors [2].

Because imidazole-5-carboxylic acids exist as zwitterions at neutral pH, they often exhibit poor solubility in both organic solvents and water, complicating isolation and downstream coupling reactions. Converting the core into its hydrochloride salt significantly enhances aqueous solubility and long-term bench stability.

Mechanistic Rationale & Retrosynthetic Strategy

The synthesis is executed in two primary phases: a base-promoted cyclocondensation to build the functionalized imidazole ring, followed by alkaline hydrolysis and targeted acidification to isolate the hydrochloride salt.

Phase 1: Regioselective Cyclocondensation The construction of the imidazole core relies on the bis-nucleophilic nature of formamidine and the dielectrophilic profile of ethyl 2-chloro-3-oxobutanoate (ethyl 2-chloroacetoacetate). Formamidine acetate is utilized as a stable, solid precursor. Upon liberation by sodium ethoxide, the primary amine of formamidine attacks the highly electrophilic C3 ketone of the acetoacetate, forming an intermediate imine. Subsequent intramolecular cyclization proceeds via the displacement of the α -chloride at C2 by the secondary amidine nitrogen. This specific trajectory unambiguously places the methyl group at the C4 position and the carboxylate at the C5 position. (Note: In solution, 4-methyl-1H-imidazole-5-carboxylate and 5-methyl-1H-imidazole-4-carboxylate rapidly interconvert via annular tautomerism).

Phase 2: Hydrolysis and Desalting The ethyl ester is cleaved using aqueous sodium hydroxide [3]. The challenge lies in the isolation: neutralizing the reaction to pH 6–7 precipitates the zwitterionic acid, but this form is difficult to utilize in peptide coupling. By driving the pH down to 1.0 with excess hydrochloric acid, the imidazole ring (pKa ~6.5) is fully protonated, forming the highly soluble hydrochloride salt. A selective trituration step using hot absolute ethanol is then employed to separate the target salt from the inorganic sodium chloride byproduct.

Synthesis SM Ethyl 2-chloro-3-oxobutanoate + Formamidine Acetate Step1 Cyclocondensation (NaOEt, EtOH, Reflux) SM->Step1 Int Ethyl 4-methyl-1H-imidazole- 5-carboxylate Step1->Int Step2 Alkaline Hydrolysis (NaOH, H2O, Reflux) Int->Step2 Zwitt Zwitterion Intermediate (pH Neutralization) Step2->Zwitt Step3 Salt Formation (Excess Conc. HCl) Zwitt->Step3 Prod 4-Methyl-1H-imidazole-5-carboxylic acid hydrochloride Step3->Prod

Figure 1: Two-stage synthetic workflow for 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride.

Quantitative Data & Reaction Parameters

Table 1: Stoichiometry for Phase 1 (Cyclocondensation)

ReagentMW ( g/mol )EquivalentsAmountRole
Ethyl 2-chloro-3-oxobutanoate164.591.016.46 gDielectrophile
Formamidine acetate104.112.020.82 gBis-nucleophile
Sodium ethoxide (21% w/w in EtOH)68.052.064.80 gBase
Absolute Ethanol46.07-150 mLSolvent

Table 2: Stoichiometry for Phase 2 (Hydrolysis & Salt Formation)

ReagentMW ( g/mol )EquivalentsAmountRole
Ethyl 4-methyl-1H-imidazole-5-carboxylate154.171.015.42 gIntermediate
Sodium Hydroxide40.005.020.00 gHydrolyzing Agent
Water18.02-150 mLSolvent
Concentrated HCl (37%)36.46Excess~35 mLAcidifying Agent

Step-by-Step Experimental Protocols

Phase 1: Synthesis of Ethyl 4-methyl-1H-imidazole-5-carboxylate

Safety Note: Ethyl 2-chloro-3-oxobutanoate is a severe lachrymator and skin irritant. Perform all operations in a well-ventilated fume hood.

  • Preparation of Free Formamidine: In an oven-dried 500 mL round-bottom flask equipped with a magnetic stir bar and an argon inlet, suspend formamidine acetate (20.82 g, 200 mmol) in absolute ethanol (100 mL). Cool the suspension to 0 °C using an ice-water bath.

  • Base Addition: Slowly add the sodium ethoxide solution (64.8 g, 200 mmol) dropwise over 15 minutes. Stir the mixture for 30 minutes at 0 °C to ensure complete liberation of the formamidine free base.

  • Electrophile Addition: Dilute ethyl 2-chloro-3-oxobutanoate (16.46 g, 100 mmol) in absolute ethanol (50 mL) and add it dropwise to the reaction mixture over 30 minutes.

  • Cyclization: Attach a reflux condenser and heat the mixture to 80 °C (reflux) for 5 hours.

    • Self-Validation Check: The reaction mixture will transition from a milky suspension to a homogenous yellow/amber solution as the insoluble formamidine is consumed and the soluble imidazole product forms.

  • Workup: Cool the reaction to room temperature and concentrate the solvent under reduced pressure. Partition the resulting residue between ethyl acetate (200 mL) and saturated aqueous NaHCO 3​ (100 mL).

  • Isolation: Extract the aqueous layer with an additional 100 mL of ethyl acetate. Combine the organic layers, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate to yield a crude solid. Recrystallize from ethyl acetate/hexanes to afford ethyl 4-methyl-1H-imidazole-5-carboxylate as an off-white powder.

Phase 2: Hydrolysis and Hydrochloride Salt Isolation
  • Alkaline Hydrolysis: In a 500 mL round-bottom flask, dissolve NaOH (20.0 g, 500 mmol) in distilled water (150 mL). Add the ethyl 4-methyl-1H-imidazole-5-carboxylate (15.42 g, 100 mmol) obtained from Phase 1.

  • Reflux: Heat the suspension to reflux for 2 hours.

    • Self-Validation Check: The initial heterogeneous suspension will gradually dissolve into a completely clear, monophasic aqueous solution, visually confirming the total cleavage of the hydrophobic ethyl ester [3].

  • Zwitterion Precipitation: Cool the solution to 0 °C in an ice bath. Begin adding concentrated HCl (37%) dropwise while monitoring the pH.

    • Self-Validation Check: As the pH reaches 6.5–7.0, a dense white precipitate of the zwitterionic 4-methyl-1H-imidazole-5-carboxylic acid will crash out of solution.

  • Salt Formation: Continue adding concentrated HCl until the pH drops to 1.0.

    • Self-Validation Check: The dense white precipitate will completely redissolve, yielding a clear solution. This confirms the protonation of the imidazole nitrogen and the formation of the highly water-soluble hydrochloride salt.

  • Dehydration: Transfer the highly acidic solution to a rotary evaporator and remove the water completely under reduced pressure at 60 °C until a dry, crystalline mass remains (this is a mixture of the target product and NaCl).

  • Selective Desalting: Suspend the dry mass in boiling absolute ethanol (200 mL) and stir vigorously for 15 minutes. The hydrochloride salt is highly soluble in hot ethanol, whereas the inorganic NaCl is completely insoluble.

  • Filtration & Crystallization: Filter the hot suspension rapidly through a pad of Celite to remove the NaCl. Concentrate the ethanolic filtrate to approximately 50 mL and slowly add cold diethyl ether (100 mL) to induce crystallization.

  • Final Isolation: Filter the resulting white crystals, wash with cold diethyl ether, and dry in vacuo to yield pure 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride.

Analytical Characterization

Table 3: Expected Analytical Markers

Analytical MethodExpected Result / SignalAssignment
1 H NMR (400 MHz, D 2​ O) δ 8.65 (s, 1H)Imidazole C2-H (Highly downfield due to protonation)
δ 2.45 (s, 3H)C4-Methyl group
13 C NMR (100 MHz, D 2​ O) δ 162.5Carboxylic acid (C=O)
δ 134.2, 131.0, 125.5Imidazole core carbons (C2, C4, C5)
δ 10.5C4-Methyl carbon
Melting Point > 250 °C (Dec.)Characteristic of imidazole hydrochloride salts

References

  • ChemicalBook. "ETHYL 5-METHYL-1H-IMIDAZOLE-4-CARBOXYLATE." ChemicalBook, 2026.

  • Journal of Medicinal Chemistry. "Switching a Xanthine Oxidase Inhibitor to a Dual-Target Antagonist of P2Y1 and P2Y12 as an Oral Antiplatelet Agent with a Wider Therapeutic Window in Rats than Ticagrelor." ACS Publications, 2020.

  • PrepChem. "Synthesis of 5-methyl-1H-imidazole-4-carboxylic acid." PrepChem, 2024.

Application

Step-by-step protocol for 4-methyl-1H-imidazole-5-carboxylic acid synthesis

Application Note: Scalable Synthesis and Isolation of 4-Methyl-1H-imidazole-5-carboxylic Acid Introduction & Strategic Overview 4-Methyl-1H-imidazole-5-carboxylic acid (tautomerically equivalent to 5-methyl-1H-imidazole-...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Scalable Synthesis and Isolation of 4-Methyl-1H-imidazole-5-carboxylic Acid

Introduction & Strategic Overview

4-Methyl-1H-imidazole-5-carboxylic acid (tautomerically equivalent to 5-methyl-1H-imidazole-4-carboxylic acid) is a highly versatile heterocyclic building block. It is a critical intermediate in the commercial synthesis of the H2-receptor antagonist cimetidine[1], and serves as a core scaffold in the development of dual-target P2Y1/P2Y12 antiplatelet agents and nonpurine xanthine oxidase (XO) inhibitors[2].

While the Debus-Radziszewski condensation using α -haloketones (e.g., ethyl 2-chloroacetoacetate) and formamidine is a known route[3], it requires handling lachrymatory, highly reactive intermediates that are prone to self-condensation. To ensure a self-validating, highly scalable, and safe system, this protocol utilizes a modified Knorr-type nitrosation of ethyl acetoacetate followed by cyclization and saponification[4][5].

Mechanistic Causality & Experimental Design

As a synthetic chemist, understanding the "why" behind the protocol is as critical as the "how." This workflow is designed around three mechanistic pillars:

  • Regioselective Nitrosation: Treating ethyl acetoacetate with sodium nitrite in acetic acid regioselectively forms a stable oxime (ethyl 2-(hydroxyimino)-3-oxobutanoate)[5]. This circumvents the need for toxic α -halo esters and provides a highly stable intermediate with excellent atom economy.

  • pH-Driven Cyclization: The conversion of the oxime to the imidazole ester utilizes paraformaldehyde and aqueous ammonia. The ammonia acts dually as an acid-neutralizing agent (driving the reaction temperature to 70 °C via an exotherm) and as the nitrogen donor for the imidazole ring[5]. Holding the reaction strictly at pH 5 during the critical cyclization window prevents the degradation of the formaldehyde intermediate.

  • Isoelectric Precipitation: The final product is a zwitterion. It is highly soluble in strong acids (as a protonated imidazolium salt) and strong bases (as a carboxylate salt). By hydrolyzing the ester in a vast excess of NaOH and subsequently neutralizing it with HCl to its exact isoelectric point, the aqueous solubility of the product collapses, driving near-quantitative crystallization[4].

Workflow Visualization

Pathway Node1 Ethyl Acetoacetate Node2 Ethyl 2-(hydroxyimino)-3-oxobutanoate Node1->Node2 NaNO2, AcOH 0-15 °C, 3-6 h Node3 Ethyl 4-methyl-1H-imidazole-5-carboxylate Node2->Node3 CH2O, NH3 (aq) 65-70 °C, pH 5 Node4 4-Methyl-1H-imidazole-5-carboxylic acid Node3->Node4 1. NaOH, H2O, Reflux 2. HCl Neutralization

Fig 1: Three-stage synthetic workflow for 4-methyl-1H-imidazole-5-carboxylic acid.

Quantitative Data Summary

Reaction PhaseKey ReagentsCritical ParametersExpected YieldPurity Target
1. Nitrosation Ethyl acetoacetate, NaNO 2​ , AcOH Tmax​ = 15 °C, Time = 6 h95–96%> 95% (TLC)
2. Cyclization Oxime, CH 2​ O, HCl, NH 3​ (aq) T = 65–70 °C, pH = 5.070–75%> 98% (HPLC)
3. Saponification Imidazole ester, NaOH, H 2​ O, HClReflux 1 h, Tprecip​ = 0 °C85–90%> 99% (NMR)

Step-by-Step Experimental Protocol

Phase 1: Synthesis of Ethyl 2-(hydroxyimino)-3-oxobutanoate

Causality Note: The reaction between sodium nitrite and acetic acid generates unstable nitrous acid in situ. Strict temperature control prevents its decomposition into nitrogen oxides, preventing colored impurities.

  • Equip a multi-neck round-bottom flask with a mechanical stirrer, an internal thermometer, and an addition funnel.

  • Charge the flask with 130.0 g (1.0 mol) of ethyl acetoacetate and 75 mL of glacial acetic acid[5].

  • Cool the mixture to 0–5 °C using an ice-brine bath.

  • Prepare a solution of 76.0 g (1.1 mol) of sodium nitrite dissolved in 110 mL of deionized water.

  • Add the sodium nitrite solution dropwise over 1 hour. Critical: Adjust the addition rate to ensure the internal temperature never exceeds 15 °C[5].

  • Once the addition is complete, maintain the reaction mixture at 0–15 °C under continuous stirring for 3 to 6 hours until TLC indicates complete consumption of the starting material[5].

Phase 2: Cyclization to Ethyl 4-methyl-1H-imidazole-5-carboxylate

Causality Note: The controlled addition of ammonia utilizes the heat of neutralization to reach the cyclization activation temperature (70 °C) without external heating, minimizing thermal degradation.

  • To the cooled (0–5 °C) oxime mixture from Phase 1, add 105.0 g (3.5 mol) of paraformaldehyde and stir for 10 minutes[5].

  • Slowly add 516 mL of concentrated hydrochloric acid. Apply external cooling to maintain the exothermic reaction strictly between 5–15 °C[5]. Stir for 1 hour.

  • Begin the dropwise addition of 28% aqueous ammonia over approximately 35 minutes. Monitor the pH continuously.

  • Stop the ammonia addition when the pH reaches exactly 5.0. By this point, the internal exotherm should have driven the temperature to approximately 70 °C[5].

  • Hold the reaction mixture at pH 5.0 and 65–70 °C for 30 minutes.

  • Following the hold period, add additional 28% aqueous ammonia until the solution is completely neutral (pH 7.0)[5].

  • Extract the product using ethyl acetate, wash with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under vacuum to isolate the ethyl 4-methyl-1H-imidazole-5-carboxylate.

Phase 3: Saponification to 4-Methyl-1H-imidazole-5-carboxylic acid

Causality Note: A massive excess of NaOH is utilized to overwhelm the buffering capacity of the imidazole ring. Neutralizing with HCl precisely to the isoelectric point forces the zwitterion out of the aqueous phase.

  • In a 1 L round-bottom flask, dissolve 70.0 g (1.75 mol) of sodium hydroxide in 500 mL of deionized water[4].

  • Add 34.0 g (0.22 mol) of the synthesized ethyl 4-methyl-1H-imidazole-5-carboxylate to the basic solution[4].

  • Attach a reflux condenser, stir vigorously, and heat the mixture to reflux for exactly 1 hour[4].

  • Remove the heat source and immediately transfer the flask to an ice bath to cool the mixture to 0–5 °C[4].

  • Slowly add 150 mL of concentrated hydrochloric acid dropwise while monitoring the pH. The target is to reach the isoelectric point (pH ~5.0–6.0) where the zwitterionic product is least soluble[4].

  • A dense, off-white precipitate of 4-methyl-1H-imidazole-5-carboxylic acid will form.

  • Collect the solid via vacuum filtration, wash with a minimal amount of ice-cold water, and dry overnight under a high vacuum to yield the final product[4].

References

  • Synthesis of 5-methyl-1H-imidazole-4-carboxylic acid Source: PrepChem URL:[Link]

  • Switching a Xanthine Oxidase Inhibitor to a Dual-Target Antagonist of P2Y1 and P2Y12 as an Oral Antiplatelet Agent Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Process for preparing 5-methyl-4-imidazole carboxylic acid ester (Patent KR880001316B1)

Sources

Method

Application Notes and Protocols for the Purification of 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride

Introduction 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride is a key building block in the synthesis of various pharmaceutical compounds. Its purity is paramount to ensure the desired efficacy, safety, and reprodu...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

4-methyl-1H-imidazole-5-carboxylic acid hydrochloride is a key building block in the synthesis of various pharmaceutical compounds. Its purity is paramount to ensure the desired efficacy, safety, and reproducibility of subsequent reactions and in the final active pharmaceutical ingredient (API). This guide provides a comprehensive overview of the principles and detailed protocols for the purification of this compound, tailored for researchers, scientists, and professionals in drug development. The methodologies described herein are designed to be robust and adaptable, allowing for the consistent attainment of high-purity material.

Understanding the Molecule: Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-methyl-1H-imidazole-5-carboxylic acid and its hydrochloride salt is fundamental to developing effective purification strategies.

Property4-methyl-1H-imidazole-5-carboxylic acid4-methyl-1H-imidazole-5-carboxylic acid hydrochloride
Molecular Formula C₅H₆N₂O₂C₅H₇ClN₂O₂
Molecular Weight 126.12 g/mol 162.58 g/mol
Appearance Light brown solid[1]Typically a white to off-white solid
Melting Point 226-228°CData not readily available
Solubility Slightly soluble in water (24 g/L at 25°C)Expected to have higher solubility in polar protic solvents like water, methanol, and ethanol due to its salt nature. Poorly soluble in non-polar organic solvents.
pKa The imidazole ring is basic (pKa of the conjugate acid is ~7), and the carboxylic acid is acidic (pKa ~2-3).The hydrochloride salt exists in its protonated form.

Strategic Approach to Purification

The purification strategy for 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride should be guided by the nature and quantity of impurities present in the crude material. A multi-step approach, often combining different techniques, is typically the most effective.

Purification_Strategy Crude_Material Crude 4-methyl-1H-imidazole-5-carboxylic acid HCl Initial_Assessment Initial Purity Assessment (TLC, HPLC, NMR) Crude_Material->Initial_Assessment Decision_Point Impurity Profile Initial_Assessment->Decision_Point Recrystallization Recrystallization Decision_Point->Recrystallization Colored Impurities & Crystalline Solid Column_Chromatography Column Chromatography Decision_Point->Column_Chromatography Complex Mixture or Oily Product Activated_Carbon Activated Carbon Treatment Recrystallization->Activated_Carbon Persistent Color Final_Product High-Purity Product (>99%) Recrystallization->Final_Product Activated_Carbon->Recrystallization Re-crystallize Column_Chromatography->Final_Product

Caption: Decision workflow for selecting a purification strategy.

Protocol 1: Recrystallization - The Workhorse of Purification

Recrystallization is often the most efficient method for purifying crystalline solids. The principle lies in the differential solubility of the desired compound and its impurities in a chosen solvent or solvent system at varying temperatures.

Causality Behind Solvent Selection

The ideal recrystallization solvent should:

  • Poorly dissolve the compound at room temperature.

  • Readily dissolve the compound at its boiling point.

  • Either completely dissolve impurities at all temperatures or not dissolve them at all .

  • Be chemically inert with the compound.

  • Have a boiling point that is not excessively high to allow for easy removal.

Since specific solubility data for 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride is not widely published, a systematic solvent screening is necessary.

Experimental Protocol: Solvent Screening
  • Place approximately 10-20 mg of the crude hydrochloride salt into several test tubes.

  • To each tube, add a different solvent dropwise at room temperature, vortexing after each addition. Test a range of polar solvents such as water, methanol, ethanol, and isopropanol.

  • If the compound dissolves readily at room temperature, the solvent is unsuitable for single-solvent recrystallization.

  • If the compound is sparingly soluble or insoluble at room temperature, heat the test tube in a water bath.

  • The ideal solvent will fully dissolve the compound upon heating.

  • If a single solvent is not ideal, a two-solvent system can be employed. In this case, dissolve the compound in a "good" solvent (one in which it is highly soluble) at its boiling point, and then add a "poor" solvent (one in which it is sparingly soluble) dropwise until the solution becomes turbid.

Detailed Recrystallization Protocol
  • Dissolution: In an Erlenmeyer flask, add the crude 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride and the chosen recrystallization solvent. Add a boiling chip or a magnetic stir bar.

  • Heating: Heat the mixture on a hotplate with stirring until the solvent boils and the solid dissolves completely. Add the minimum amount of hot solvent required for complete dissolution.

  • Decolorization (if necessary): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated carbon (approximately 1-2% w/w of the solute).

  • Hot Filtration: If activated carbon or other insoluble impurities are present, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

  • Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

  • Drying: Dry the purified crystals in a vacuum oven.

Protocol 2: Activated Carbon Treatment for Color Removal

Colored impurities in imidazole derivatives often arise from oxidation or residual starting materials. Activated carbon is highly effective at removing these impurities due to its porous structure and high surface area, which readily adsorb large, aromatic, and conjugated molecules through π-stacking interactions.

Activated_Carbon cluster_0 Mechanism of Adsorption Activated_Carbon Activated Carbon (Graphitic Surface) Adsorption Adsorption via π-π Stacking Activated_Carbon->Adsorption Colored_Impurity Colored Impurity (Aromatic/Conjugated) Colored_Impurity->Adsorption

Caption: Adsorption of colored impurities by activated carbon.

Experimental Protocol: Decolorization
  • Dissolve the crude 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride in a suitable solvent (as determined during recrystallization solvent screening) by heating.

  • Remove the solution from the heat source and allow it to cool slightly to prevent bumping.

  • Add powdered activated carbon (1-2% of the weight of the crude product).

  • Gently swirl the mixture and then heat it back to boiling for 5-10 minutes.

  • Perform a hot gravity filtration to remove the activated carbon.

  • Proceed with the crystallization of the decolorized solution as described in the recrystallization protocol.

Protocol 3: Column Chromatography

For complex mixtures or when recrystallization is ineffective, column chromatography provides a powerful separation technique based on the differential partitioning of compounds between a stationary phase and a mobile phase.

Normal-Phase Chromatography

For a polar compound like 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride, normal-phase chromatography with a polar stationary phase (e.g., silica gel) and a relatively non-polar mobile phase can be challenging. The high polarity of the hydrochloride salt can lead to strong adsorption to the silica, resulting in poor elution and peak tailing.

Mitigating Tailing: The basic nature of the imidazole ring can interact strongly with the acidic silanol groups on the surface of the silica gel. To counteract this, a small amount of a basic modifier, such as triethylamine (0.1-1%), can be added to the eluent to improve peak shape and recovery.

Ion-Exchange Chromatography (IEC)

Given that the target compound is a hydrochloride salt, ion-exchange chromatography is a highly suitable purification method. IEC separates molecules based on their net charge.

Principle:

  • Cation-Exchange Chromatography: A negatively charged stationary phase is used. At a pH below the pKa of the carboxylic acid and the pKa of the protonated imidazole, the compound will have a net positive charge and bind to the column. Elution is achieved by increasing the salt concentration or the pH of the mobile phase.

  • Anion-Exchange Chromatography: A positively charged stationary phase is used. At a pH above the pKa of the carboxylic acid and below the pKa of the protonated imidazole, the compound will have a net negative charge and bind to the column. Elution is achieved by increasing the salt concentration or decreasing the pH.

Experimental Protocol: Ion-Exchange Chromatography (Cation-Exchange)
  • Resin Selection: Choose a suitable strong or weak cation exchange resin.

  • Column Packing: Pack a chromatography column with the selected resin.

  • Equilibration: Equilibrate the column with a low ionic strength buffer at a pH where the target compound is positively charged (e.g., pH 2-3).

  • Sample Loading: Dissolve the crude hydrochloride salt in the equilibration buffer and load it onto the column.

  • Washing: Wash the column with the equilibration buffer to remove any unbound, neutral, or negatively charged impurities.

  • Elution: Elute the bound 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride using a gradient of increasing salt concentration (e.g., 0-1 M NaCl) in the equilibration buffer. Alternatively, a step gradient of increasing pH can be used.

  • Fraction Collection and Analysis: Collect fractions and analyze them by TLC or HPLC to identify those containing the pure product.

  • Desalting: Combine the pure fractions and remove the salt by dialysis, size-exclusion chromatography, or reverse-phase chromatography if necessary.

  • Isolation: Lyophilize or evaporate the solvent from the desalted solution to obtain the pure hydrochloride salt.

Validation of Purity

The purity of the final product should be rigorously assessed using a combination of analytical techniques:

  • Thin-Layer Chromatography (TLC): A quick and easy method to assess the number of components in a sample.

  • High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical structure and can reveal the presence of impurities.

  • Mass Spectrometry (MS): Confirms the molecular weight of the compound.

  • Melting Point Analysis: A sharp melting point range is indicative of high purity.

Troubleshooting Common Purification Issues

IssuePossible CauseSuggested Solution
Oily product after recrystallization Impurities are depressing the melting point; inappropriate solvent.Re-purify using a different solvent system or by column chromatography.
Poor recovery from recrystallization Too much solvent used; compound is significantly soluble at low temperatures.Reduce the amount of solvent used for dissolution; ensure adequate cooling.
Persistent color after activated carbon treatment Insufficient amount of activated carbon; impurity not well-adsorbed.Increase the amount of activated carbon or the treatment time; consider an alternative purification method.
Tailing of the compound on silica gel chromatography Strong interaction between the basic imidazole and acidic silica.Add a basic modifier (e.g., triethylamine) to the eluent.
No binding to ion-exchange column Incorrect pH of the buffer; too high salt concentration in the sample.Adjust the pH of the buffer to ensure the compound is charged; desalt the sample before loading.

Conclusion

The purification of 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride is a critical step in its utilization for pharmaceutical research and development. By systematically applying the principles of recrystallization, activated carbon treatment, and chromatography, and by carefully selecting the appropriate conditions, researchers can consistently obtain this valuable building block in high purity. The protocols and guidelines presented in this document provide a solid foundation for achieving this goal.

References

  • Kuujia.com. (2025, September 24). Cas no 1457-59-6 (4-methyl-1H-imidazole-5-carboxylic acid). Retrieved from [Link]

  • GSC Online Press. (2025, March 31). Ion exchange chromatography: A comprehensive review. Retrieved from [Link]

  • MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Imidazole. Retrieved from [Link]

  • Reddit. (2017, December 5). How do activated carbons selectively 'sense' colored impurities? r/chemistry. Retrieved from [Link]

Sources

Application

Comprehensive Guide to the Analytical Quantification of Imidazole Carboxylic Acids

Introduction Imidazole carboxylic acids (ICAs) are a class of heterocyclic organic compounds characterized by an imidazole ring and one or more carboxyl groups.[1][2] This structure imparts amphoteric properties, making...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Imidazole carboxylic acids (ICAs) are a class of heterocyclic organic compounds characterized by an imidazole ring and one or more carboxyl groups.[1][2] This structure imparts amphoteric properties, making them crucial building blocks in pharmaceuticals, key metabolites in biological systems (e.g., as derivatives of the amino acid histidine), and versatile ligands in coordination chemistry.[1][3][4] The accurate quantification of these compounds is paramount for quality control in drug manufacturing, pharmacokinetic studies in drug development, and for understanding biochemical pathways.[5][6]

However, the inherent characteristics of ICAs—high polarity, zwitterionic nature at physiological pH, and low volatility—present significant analytical challenges.[7] This guide provides a detailed exploration of robust analytical methodologies for the quantification of ICAs, explaining the causality behind experimental choices to empower researchers, scientists, and drug development professionals to develop and validate reliable analytical methods.

Chapter 1: Foundational Principles of Method Selection

The selection of an appropriate analytical technique is the most critical decision in the quantification workflow. It is governed by the analyte's physicochemical properties, the complexity of the sample matrix, and the required sensitivity and throughput.

Analyte Properties: Imidazole carboxylic acids are highly polar and often possess both acidic (carboxylic acid) and basic (imidazole nitrogen) functional groups. This makes their retention on traditional reversed-phase (RP) chromatography columns challenging, as they tend to elute early with poor peak shape.[8] Understanding the pKa values of the specific ICA is crucial for controlling ionization and, therefore, retention during chromatographic separation.

Matrix Effects: The sample matrix (e.g., plasma, urine, pharmaceutical formulations, reaction mixtures) can significantly interfere with quantification. Biological matrices contain numerous endogenous compounds that can cause ion suppression or enhancement in mass spectrometry, while pharmaceutical excipients can co-elute in chromatography.[9] Effective sample preparation is therefore non-negotiable.

Regulatory Context: For applications in drug development, method validation must adhere to stringent guidelines set by regulatory bodies like the International Council for Harmonisation (ICH).[10][11] The ICH Q2(R1) guideline outlines the necessary validation characteristics, including accuracy, precision, specificity, linearity, range, and robustness, to ensure the method is suitable for its intended purpose.[12]

Below is a decision tree to guide the selection of the most appropriate analytical method.

MethodSelection start Start: Define Analytical Goal (Analyte, Matrix, Sensitivity) matrix_check Is the matrix complex? (e.g., Plasma, Urine) start->matrix_check concentration_check Expected Concentration? matrix_check->concentration_check Yes hplc_uv HPLC-UV matrix_check->hplc_uv No (e.g., Bulk Drug, Formulation) concentration_check->hplc_uv Moderate to High Levels (µg/mL or higher) lc_ms LC-MS/MS concentration_check->lc_ms Trace Levels (ng/mL or lower) gc_ms GC-MS (with Derivatization) concentration_check->gc_ms Volatile Analytes or When Derivatization is Feasible hplc_uv_adv Adv: Cost-effective, Robust hplc_uv_dis Disadv: Lower Sensitivity lc_ms_adv Adv: High Sensitivity & Selectivity lc_ms_dis Disadv: High Cost, Matrix Effects gc_ms_adv Adv: High Resolution gc_ms_dis Disadv: Derivatization Required

Caption: Decision tree for selecting an analytical method for ICA quantification.

Chapter 2: Liquid Chromatography-Based Methods

Liquid chromatography is the workhorse for ICA analysis due to its versatility in handling polar, non-volatile compounds.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and cost-effective technique suitable for quantifying ICAs in simpler matrices like pharmaceutical formulations or for purity analysis of bulk substances.[5][6][13]

Principle of Separation: The primary challenge is achieving adequate retention on the column. Several strategies can be employed:

  • Reversed-Phase (RP) with Ion-Pairing: For acidic ICAs, a positively charged ion-pairing reagent (e.g., tetrabutylammonium) is added to the mobile phase.[14] This reagent forms a neutral, hydrophobic ion-pair with the analyte, increasing its retention on a non-polar C18 column.[8][15][16] This technique is effective but can lead to long column equilibration times and is often incompatible with mass spectrometry.[17]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for separating very polar compounds.[18][19][20] It utilizes a polar stationary phase (e.g., amide, silica) and a mobile phase with a high percentage of organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[18][20] Retention is based on the partitioning of the polar analyte into a water-enriched layer on the surface of the stationary phase.[18]

Protocol: Quantification of 4-Imidazolecarboxylic Acid in a Pharmaceutical Formulation by RP-HPLC

This protocol is representative for the quantification of an ICA in a simple matrix.

1. Instrumentation:

  • HPLC system with a UV-Vis detector.

2. Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[13]
  • Mobile Phase: A mixture of methanol and 0.025 M KH2PO4 buffer (e.g., 70:30, v/v), with the pH adjusted to 3.20 with phosphoric acid.[13] The acidic pH suppresses the ionization of the carboxylic acid group, increasing its hydrophobicity and retention.
  • Flow Rate: 1.0 mL/min.[13]
  • Detection Wavelength: 210-300 nm (to be optimized based on the analyte's UV spectrum).[6][13]
  • Injection Volume: 20 µL.[13]
  • Column Temperature: Ambient.[13]

3. Standard and Sample Preparation:

  • Standard Solutions: Prepare a stock solution of the 4-Imidazolecarboxylic acid reference standard in the mobile phase. Serially dilute the stock to create calibration standards across the desired concentration range.
  • Sample Solutions: Accurately weigh and dissolve the sample (e.g., powdered tablets) in the mobile phase to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm filter before injection.[13]

4. Validation Parameters (Example Data):

Validation ParameterTypical Acceptance Criteria (ICH)Example Performance Data
Linearity (r²)≥ 0.9950.9995
Accuracy (% Recovery)98.0 - 102.0%99.5% - 101.2%
Precision (%RSD)≤ 2%< 1.5%
Limit of Detection (LOD)Signal-to-Noise ≥ 3~0.1 µg/mL
Limit of Quantitation (LOQ)Signal-to-Noise ≥ 10~0.3 µg/mL
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

For trace-level quantification in complex biological matrices, LC-MS/MS is the gold standard due to its exceptional sensitivity and selectivity.[21]

Principle of Detection: The LC system separates the analyte from matrix components, and the tandem mass spectrometer provides definitive identification and quantification. Electrospray ionization (ESI) is typically used for polar molecules like ICAs. The system operates in Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion is selected and fragmented, and a specific product ion is monitored, providing very high selectivity.[22]

Trustworthiness through Internal Standards: The use of a stable isotope-labeled internal standard (SIL-IS) is critical for trustworthy bioanalysis. A SIL-IS is chemically identical to the analyte but has a different mass. It is added to the sample at the beginning of the preparation process and co-elutes with the analyte, compensating for any variability in sample preparation, injection volume, and matrix effects.

Protocol: Quantification of 1-methyl-4-imidazoleacetic acid (a Histamine Metabolite) in Human Urine

1. Sample Preparation (Solid-Phase Extraction - SPE):

  • For biofluids, sample preparation is crucial to remove interferences.[9] Techniques like protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE) are commonly employed.[7][23]
  • Spike urine samples with the SIL-IS.
  • Load the sample onto a pre-conditioned mixed-mode or HILIC SPE cartridge.[9]
  • Wash the cartridge with a weak organic solvent to remove salts and other interferences.
  • Elute the analyte with a suitable solvent (e.g., methanol with formic acid).
  • Evaporate the eluate to dryness and reconstitute in the mobile phase for injection.[21]

2. LC-MS/MS Conditions:

  • LC System: UPLC or HPLC system.
  • Column: HILIC column (e.g., Amide or Silica-based) or a C18 column with an ion-pairing mobile phase.[13][18] An ion-pairing method using tridecafluoroheptanoic acid has proven effective for separating structural isomers of imidazoleacetic acids.[24][25]
  • Mobile Phase: Gradient elution with Acetonitrile and an aqueous buffer (e.g., 10mM ammonium acetate or 0.1% formic acid).[21][26]
  • Mass Spectrometer: Triple quadrupole mass spectrometer with an ESI source operating in positive ion mode.
  • MRM Transitions: Optimize transitions for the analyte and the SIL-IS (e.g., for tele-MIAA: precursor ion -> product ion).

3. Validation Parameters (Example Data for Bioanalysis):

Validation ParameterTypical Acceptance Criteria (FDA/EMA)Example Performance Data
Linearity (r²)≥ 0.990.998
Accuracy (% Bias)Within ±15% (±20% at LLOQ)-5.2% to +8.5%
Precision (%RSD)≤ 15% (≤ 20% at LLOQ)< 10%
Lower Limit of Quantitation (LLOQ)Analyte response ≥ 5x blank response2.61 ng/mL[21]
Matrix EffectCV ≤ 15%Monitored and compensated by SIL-IS

Chapter 3: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique with high chromatographic resolution, but it is not directly applicable to non-volatile ICAs.[5]

Principle and Derivatization: To make ICAs suitable for GC analysis, their polar functional groups (-COOH and -NH) must be chemically modified in a process called derivatization.[27][28] This reaction converts the analyte into a less polar, more volatile, and thermally stable derivative.[27][28][29] Common derivatization approaches include:

  • Silylation: Replaces active protons with a trimethylsilyl (TMS) group using reagents like BSTFA.[27]

  • Alkylation/Esterification: Converts carboxylic acids to esters using reagents like isobutyl chloroformate.[30]

Expert Insight: The choice of derivatization reagent is critical and depends on the specific ICA. The reaction must be high-yielding, reproducible, and produce a stable derivative. However, derivatization adds extra steps to the sample preparation, increasing the potential for error and reducing throughput.[13]

Protocol: GC-MS Analysis of Imidazole-like Compounds via Derivatization

1. Derivatization Step:

  • Dry the sample extract completely under a stream of nitrogen.
  • Add the derivatization cocktail. For example, a mixture of acetonitrile, pyridine, anhydrous ethanol, and isobutyl chloroformate.[30]
  • Heat the reaction mixture (e.g., 60-80°C) for a specified time (e.g., 30-60 minutes) to ensure complete reaction.[27]
  • Cool the sample before injection.

2. GC-MS Conditions:

  • GC System: Gas chromatograph with a capillary column.
  • Column: A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS).[30]
  • Carrier Gas: Helium.
  • Temperature Program: A temperature gradient is used to separate the derivatives (e.g., start at 70°C, ramp to 280°C).[30]
  • Mass Spectrometer: Quadrupole or Ion Trap MS operating in Electron Ionization (EI) mode.
  • Data Acquisition: Scan mode for identification or Selected Ion Monitoring (SIM) mode for quantification.

Chapter 4: Method Validation - A Self-Validating System

A robust analytical method is a self-validating system. Each step, from sample preparation to data analysis, must be controlled and monitored. The validation process, as guided by ICH Q2(R1), demonstrates that the method is fit for its purpose.[12]

The overall workflow for developing and validating an analytical method for ICAs is depicted below.

Caption: Generalized workflow for ICA analytical method development and validation.

Conclusion

The quantification of imidazole carboxylic acids requires a nuanced approach that carefully considers the analyte's polar nature and the complexity of the sample matrix. While HPLC-UV offers a robust solution for simpler applications, LC-MS/MS stands out as the definitive technique for sensitive and selective analysis in complex environments, particularly when supported by the use of stable isotope-labeled internal standards. GC-MS remains a niche but powerful option when derivatization is feasible. By understanding the principles behind each technique and adhering to rigorous validation standards, researchers can generate high-quality, reliable, and trustworthy data for their specific applications.

References

  • PolyLC. HILIC Columns for Polar Separations. Available at: [Link]

  • BioPharma Services. BA Method Development: Polar Compounds. Available at: [Link]

  • Subotić, S., & Andjelković, M. (2012). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Arhiv za farmaciju, 62(4), 231-246.
  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

  • SIELC Technologies. Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC) Chromatography. Available at: [Link]

  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]

  • Spectroscopy Online. The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations. Available at: [Link]

  • International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

  • Carlo Erba Reagents. Ion pair chromatography reagents. Available at: [Link]

  • International Council for Harmonisation. Quality Guidelines. Available at: [Link]

  • SlideShare. ICH Q2 Analytical Method Validation. Available at: [Link]

  • ResearchGate. Sample preparation for polar metabolites in bioanalysis. Available at: [Link]

  • Royal Society of Chemistry. Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. Available at: [Link]

  • National Center for Biotechnology Information. Synthesis and Characterization of 1H-Imidazole-4,5-dicarboxylic Acid-Functionalized Silver Nanoparticles: Dual Colorimetric Sensors of Zn2+ and Homocysteine. Available at: [Link]

  • PureSynth. 4-Imidazolecarboxylic Acid 98.0%(HPLC). Available at: [Link]

  • He, M., et al. (2023). A new method for the determination of imidazole-like brown carbons using gas chromatography-mass spectrometry.
  • National Center for Biotechnology Information. Analysis of polar primary metabolites in biological samples using targeted metabolomics and LC-MS. Available at: [Link]

  • American Chemical Society. Strategies for the Analysis of Polar Solvents in Liquid Matrixes. Available at: [Link]

  • SIELC Technologies. Separation of 1H-Imidazole-4-carboxylic acid, 5-methyl-, ethyl ester on Newcrom R1 HPLC column. Available at: [Link]

  • SIELC Technologies. Separation of 1H-Imidazole-4,5-dicarboxylic acid on Newcrom R1 HPLC column. Available at: [Link]

  • Wiley Analytical Science. Imidazole quantification by LC determination. Available at: [Link]

  • American Chemical Society Publications. Synthesis and Characterization of 1H-Imidazole-4,5-dicarboxylic Acid-Functionalized Silver Nanoparticles: Dual Colorimetric Sensors of Zn2+ and Homocysteine. Available at: [Link]

  • ResearchGate. Use of Imidazole 4,5-Dicarboxylic Acid Resin in Vanadium Speciation. Available at: [Link]

  • SIELC Technologies. 1H-Imidazole-4-carboxylic acid. Available at: [Link]

  • U.S. Department of Energy Office of Scientific and Technical Information. Carbonyldiimidazole as a derivatizing agent for the enhanced detection of pinacolyl alcohol by EI-GC-MS and LC. Available at: [Link]

  • IntechOpen. Derivatization Methods in GC and GC/MS. Available at: [Link]

  • ScienceDirect. Acids: Derivatization for GC Analysis. Available at: [Link]

  • CNKI. HPLC Determination of the Imidazole and 2 Impurities of 2-Methylimidazole and 4-Methylimidazole in Reaction Solutions in Production Process of Imidazole. Available at: [Link]

  • PubMed. A quantitative LC/MS method targeting urinary 1-methyl-4-imidazoleacetic acid for safety monitoring of the global histamine turnover in clinical studies. Available at: [Link]

  • MDPI. Determination of Imidazole Dipeptides and Related Amino Acids in Natural Seafoods by Liquid Chromatography–Tandem Mass Spectrometry Using a Pre-Column Derivatization Reagent. Available at: [Link]

  • ResearchGate. A quantitative LC/MS method targeting urinary 1-methyl-4-imidazoleacetic acid for safety monitoring of the global histamine turnover in clinical studies. Available at: [Link]

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Method

Application Note: Hypervalent Iodine Building Blocks for Late-Stage Trifluoromethylation in Drug Discovery

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Focus: Application of Togni’s Reagent (1-Trifluoromethyl-1,2-benziodoxol-3-(1H)-one) as a versatile -CF₃ building block. Introdu...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Focus: Application of Togni’s Reagent (1-Trifluoromethyl-1,2-benziodoxol-3-(1H)-one) as a versatile -CF₃ building block.

Introduction & Mechanistic Rationale

The strategic incorporation of the trifluoromethyl (–CF₃) group is a cornerstone of modern drug development. The –CF₃ moiety dramatically enhances an Active Pharmaceutical Ingredient's (API) lipophilicity, metabolic stability, and target binding affinity by modulating the pKa of adjacent functional groups[1]. While early-stage fluorination often relies on gaseous CF₃I or highly corrosive reagents, Late-Stage Functionalization (LSF) demands bench-stable, highly chemoselective building blocks that tolerate complex molecular architectures.

Togni's Reagents (hypervalent iodine-based electrophilic trifluoromethylating agents) have revolutionized this space. Their unique reactivity stems from the relatively weak hypervalent I–CF₃ bond, which can be activated via two distinct mechanistic pathways depending on the catalytic environment[2]:

  • Mode A (Radical Pathway via Single Electron Transfer): In the presence of a one-electron reductant (such as Cu(I) catalysts or visible-light photoredox systems), Togni's reagent undergoes Single-Electron Transfer (SET). This promotes the homo-cleavage of the I–CF₃ bond, generating a highly reactive •CF₃ free radical and a stabilized iodine leaving group[2]. This mode is exceptionally effective for the hydrotrifluoromethylation of unactivated terminal alkenes without requiring prefunctionalized substrates[3].

  • Mode B (Electrophilic Pathway via Sₙ2): When activated by a Lewis acid (e.g., Zn(II)), the hypervalent iodine center becomes highly polarized. Nucleophiles (such as enolates or alcohols) can then perform a direct Sₙ2-type attack on the CF₃ group, bypassing free radical intermediates entirely[2].

Mechanism cluster_radical Mode A: Radical Pathway (SET) cluster_electrophilic Mode B: Electrophilic Pathway (SN2) Togni Togni's Reagent (Hypervalent Iodine) Cu Cu(I) Catalyst Single Electron Transfer Togni->Cu Lewis Lewis Acid / Nucleophile Togni->Lewis Radical •CF3 Radical + Cu(II) Cu->Radical SET Alkene Alkene Addition Radical->Alkene Product1 Trifluoromethylated Product Alkene->Product1 Cu(II) Oxidation SN2 SN2 Attack at CF3 Lewis->SN2 Product2 Trifluoromethylated Product SN2->Product2 Reductive Elimination

Mechanistic divergence of Togni's Reagent via Radical (Mode A) and Electrophilic (Mode B) pathways.

Comparative Reagent Efficacy

Selecting the correct –CF₃ building block is critical for optimizing yield and functional group tolerance. Togni's reagent offers distinct advantages in radical-mediated LSF compared to sulfonium salts (Umemoto's reagent) or sulfinate salts (Langlois reagent)[4].

Reagent ClassExample ReagentPrimary MechanismOptimal SubstratesRelative Cost / Stability
Hypervalent Iodine Togni's Reagent I & IIRadical (SET) or ElectrophilicAlkenes, Alcohols, HeterocyclesModerate / Bench-stable solid
Sulfonium Salts Umemoto's ReagentElectrophilicβ-Ketoesters, EnolatesHigh / Moisture sensitive
Sulfinate Salts Langlois ReagentRadical (Oxidative)Electron-rich ArenesLow / Highly stable
Alkyl Halides CF₃I (Gas)Radical / Cross-couplingAryl Halides, Boronic AcidsLow / Requires pressurized setup

Data synthesized from comparative trifluoromethylation efficiency studies[4].

Experimental Protocols

The following protocols are designed as self-validating systems. We strongly recommend running a parallel control reaction with 1.0 equivalent of TEMPO (2,2,6,6-Tetramethylpiperidinyloxy). Complete suppression of the product in the TEMPO control validates that the reaction is proceeding via the Mode-A radical pathway[3].

Protocol A: Copper-Catalyzed Radical Trifluoromethylation of Terminal Alkenes

Causality Note: Copper(I) is selected not just as an initiator, but because the resulting Cu(II) species rapidly oxidizes the intermediate alkyl radical to a carbocation. This prevents unwanted radical polymerization and allows for clean deprotonation or nucleophilic trapping to yield the functionalized alkene[2].

Materials:

  • Terminal Alkene Substrate (1.0 mmol)

  • Togni’s Reagent I (1.2 mmol)

  • [(MeCN)₄Cu]PF₆ or CuI (10 mol%)

  • Anhydrous DMF (5.0 mL)

Step-by-Step Methodology:

  • Preparation: Flame-dry a Schlenk tube and backfill with Argon (3x) to prevent premature oxidation of the Cu(I) catalyst.

  • Catalyst Loading: Add the Cu(I) catalyst and the terminal alkene to the reaction vessel, followed by the anhydrous DMF. Stir for 5 minutes at room temperature.

  • Reagent Addition: Add Togni's Reagent I portion-wise over 10 minutes. Safety Note: Hypervalent iodine reagents possess high decomposition energies; avoid bulk rapid addition or exposure to high heat.

  • Reaction: Stir the mixture at room temperature for 4–6 hours. Monitor the consumption of Togni's reagent via ¹⁹F NMR (disappearance of the sharp singlet at approx. -40 ppm).

  • Quenching & Isolation: Quench the reaction with saturated aqueous Na₂S₂O₃ (10 mL) to reduce any unreacted iodine species. Extract with EtOAc (3 x 15 mL), wash the combined organic layers with brine, dry over Na₂SO₄, and purify via flash column chromatography.

Protocol B: Photoredox-Catalyzed Late-Stage C-H Trifluoromethylation of APIs

Causality Note: Visible-light photoredox catalysis allows for the generation of •CF₃ radicals at room temperature under neutral conditions. This mild activation is paramount for LSF of complex APIs, where harsh thermal conditions or strong acids/bases would cause degradation[5],[6].

Materials:

  • Heterocyclic API / Substrate (0.5 mmol)

  • Togni’s Reagent II (0.75 mmol)

  • Ru(bpy)₃(PF₆)₂ (2.0 mol%)

  • Degassed Acetonitrile (4.0 mL)

Step-by-Step Methodology:

  • Preparation: In a transparent glass vial equipped with a stir bar, combine the API, Togni's Reagent II, and the Ruthenium photocatalyst.

  • Degassing: Add Acetonitrile and degas the mixture via three freeze-pump-thaw cycles. Oxygen must be rigorously excluded as it rapidly quenches the excited state of the *Ru(II) photocatalyst.

  • Irradiation: Place the vial in a photoreactor equipped with 30W Blue LEDs (λ = 450 nm). Stir vigorously at room temperature for 12 hours[5].

  • Validation: Take a 50 µL aliquot, dilute in CDCl₃, and run a rapid ¹⁹F NMR. The appearance of a new signal between -55 ppm and -65 ppm confirms successful –CF₃ incorporation.

  • Purification: Remove the solvent under reduced pressure and purify the crude mixture via preparative HPLC to isolate the trifluoromethylated API analog.

Workflow Step1 1. Preparation Dry solvent Substrate + Catalyst Step2 2. Addition Add Togni's Reagent portionwise Step1->Step2 Step3 3. Reaction Stir at RT / LEDs Monitor via 19F NMR Step2->Step3 Step4 4. Quenching Na2S2O3 / NaHCO3 Neutralize iodine Step3->Step4 Step5 5. Isolation Extraction & Chromatography Step4->Step5

Standardized workflow for late-stage trifluoromethylation using hypervalent iodine reagents.

References

  • General Reaction Mode of Hypervalent Iodine Trifluoromethylation Reagent: A Density Functional Theory Study Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

  • Copper-catalyzed trifluoromethylation of alkenes with an electrophilic trifluoromethylating reagent Source: PMC (Beilstein Journal of Organic Chemistry) URL:[Link]

  • Recent Trifluoromethylation Reactions. A Mini Review Paper Source: Oriental Journal of Chemistry URL:[Link]

  • Visible-light photocatalysis for late-stage functionalization of drugs Source: Chemical Society Reviews (IRIS - unina.it) URL:[Link]

  • Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis Source: PMC (Molecules) URL:[Link]

Sources

Application

Application Note: Regioselective N-Alkylation of Imidazole Carboxylic Esters

Introduction & Mechanistic Rationale The N-alkylation of imidazole derivatives is a cornerstone transformation in medicinal chemistry, particularly in the synthesis of active pharmaceutical ingredients (APIs) such as the...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The N-alkylation of imidazole derivatives is a cornerstone transformation in medicinal chemistry, particularly in the synthesis of active pharmaceutical ingredients (APIs) such as the angiotensin II receptor blocker olmesartan medoxomil[1]. When working with unsymmetrical imidazoles like ethyl 4-imidazolecarboxylate, chemists frequently encounter poor regioselectivity, often obtaining a problematic mixture of N1 and N3 regioisomers[2]. This lack of selectivity originates from the rapid tautomeric equilibrium of the (NH)-imidazole core and the delocalized nature of the resulting imidazolide anion upon deprotonation[3].

Expertise Insight: Regioselectivity in this system is governed by a delicate interplay of electronic and steric factors[2]. The C4-carboxylic ester is a strong electron-withdrawing group (EWG). This moiety deactivates the adjacent N3 nitrogen toward electrophilic attack, inherently favoring alkylation at the more remote N1 position[2]. Furthermore, the steric bulk of both the C4-ester and the incoming electrophile heavily biases the reaction toward the less sterically hindered N1 nitrogen[2]. However, when using smaller alkylating agents (e.g., methyl iodide), the steric bias is minimized, which can lead to an increase in the N3-isomer byproduct[1].

Regioselectivity A Ethyl 4-imidazolecarboxylate (Tautomeric Mixture) B Imidazolide Anion (Delocalized Charge) A->B Base (e.g., K2CO3) Deprotonation C N1-Alkylated Product (Major / Remote from EWG) B->C R-X (Sterically Free) Thermodynamically Favored D N3-Alkylated Product (Minor / Adjacent to EWG) B->D R-X (Sterically Hindered) Kinetically Disfavored

Mechanistic divergence in the N-alkylation of imidazole carboxylic esters.

Experimental Design & Optimization Strategy

To achieve high regiocontrol, the choice of base, solvent, and synthetic routing is critical[2].

  • Base Selection: Weak to moderate bases (e.g., K₂CO₃ or Cs₂CO₃) in polar aprotic solvents (DMF or DMA) promote the formation of a "free" imidazolide anion, allowing thermodynamic control to drive the reaction toward the N1-alkylated product. Stronger bases (e.g., NaH) can sometimes lead to tighter ion pairs, altering the regiochemical outcome.

  • Protecting Group & Trans-Alkylation Strategies: When the sterically hindered N3-isomer is the desired target, direct alkylation is inefficient. Instead, an indirect approach utilizing a 2-(trimethylsilyl)ethoxymethyl (SEM) protecting group is highly effective. The "SEM-switch" or trans-N-alkylation protocol allows for the initial protection of the favored N1 position, subsequent alkylation at the N3 position, and final deprotection to yield the less stable N3-alkylated isomer[4].

  • Hydrolysis Considerations: If the downstream workflow involves the hydrolysis of the imidazole ester to a carboxylic acid, ensure complete conversion by using a sufficient excess of base (e.g., KOH) and monitoring via HPLC, as incomplete hydrolysis is a common cause of yield loss[5].

Quantitative Data Summary

The table below summarizes the expected regiochemical outcomes based on varying reaction parameters during the alkylation of imidazole carboxylic esters.

SubstrateAlkylating Agent (R-X)Base / SolventTempMajor IsomerTypical N1:N3 Ratio
Ethyl 4-imidazolecarboxylateTrityl chloride (Tr-Cl)K₂CO₃ / DMF25 °CN1> 95:5
Ethyl 4-imidazolecarboxylateBenzyl bromide (Bn-Br)K₂CO₃ / DMF25 °CN185:15
Ethyl 4-imidazolecarboxylateMethyl iodide (Me-I)K₂CO₃ / DMF0 °C to 25 °CN160:40
1-SEM-4-arylimidazoleMethyl triflate (MeOTf)None / DCM25 °CN3 (Trans-alkylation)> 98:2

Experimental Protocols

Protocol A: N1-Selective Alkylation of Ethyl 4-imidazolecarboxylate

Objective: Synthesize the thermodynamically favored N1-alkylated imidazole ester.

Materials:

  • Ethyl 4-imidazolecarboxylate (1.0 equiv)

  • Alkyl halide (e.g., Benzyl bromide, 1.1 equiv)

  • Anhydrous Potassium Carbonate (K₂CO₃, 2.0 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF, 0.5 M)

Step-by-Step Methodology:

  • Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve ethyl 4-imidazolecarboxylate in anhydrous DMF.

  • Deprotonation: Add finely powdered, anhydrous K₂CO₃ to the solution. Stir the suspension at room temperature for 30 minutes to ensure complete generation of the imidazolide anion.

  • Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Add the alkyl halide dropwise over 10 minutes to prevent localized exothermic spikes that could degrade regioselectivity.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours.

  • Validation Checkpoint 1 (In-Process): Analyze an aliquot via TLC (Eluent: 5% MeOH in DCM). The disappearance of the starting material spot (R_f ~0.2) and the appearance of a new, less polar spot (R_f ~0.5) confirms complete conversion.

  • Workup: Quench the reaction by pouring the mixture into ice-cold distilled water (3x volume of DMF). Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

  • Washing: Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Validation Checkpoint 2 (Product Verification): Perform ¹H NMR analysis on the crude mixture. The N1-alkylated isomer typically exhibits the N-CH₂ protons shifted slightly upfield compared to the N3-isomer (due to the anisotropic effects of the adjacent ester carbonyl), validating the regiochemical assignment.

Protocol B: Trans-N-Alkylation for the Sterically Hindered N3-Isomer

Objective: Access the sterically hindered N3-alkylated isomer utilizing a SEM-protecting group strategy[3][4].

Step-by-Step Methodology:

  • N1-Protection: Treat the starting imidazole ester with NaH (1.2 equiv) in THF at 0 °C, followed by the addition of SEM-Cl (1.1 equiv). Workup and isolate the N1-SEM protected intermediate.

  • N3-Alkylation: Dissolve the N1-SEM imidazole in anhydrous DCM. Add a highly reactive alkylating agent (e.g., Methyl triflate, 1.5 equiv) and stir at room temperature for 24 hours to form the imidazolium salt.

  • Validation Checkpoint 1 (In-Process): HPLC analysis should indicate complete consumption of the N1-SEM starting material and the formation of a highly polar imidazolium intermediate.

  • Deprotection (SEM-Switch): Add a nucleophile (e.g., N-butylmethylamine or TBAF) directly to the reaction mixture to cleave the SEM group in situ[3].

  • Isolation: Concentrate the mixture and purify via silica gel column chromatography.

  • Validation Checkpoint 2 (Product Verification): ¹H NMR will confirm the N3-alkylated structure, characterized by a distinct downfield shift of the C2 proton due to the proximity of the N3-alkyl group and the C4-ester.

Workflow Step1 1. Reagent Preparation Dry Solvent (DMF) & Substrate Step2 2. Deprotonation Add Base (K2CO3) at 0 °C to RT Step1->Step2 Step3 3. Electrophile Addition Dropwise addition of R-X Step2->Step3 Step4 4. Reaction Monitoring Validate via TLC/HPLC Step3->Step4 Step5 5. Quench & Workup H2O / EtOAc Partition Step4->Step5 Step6 6. Purification & Validation Column Chromatography & NMR Step5->Step6

Standard step-by-step workflow for the N-alkylation of imidazole derivatives.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 4-Methyl-1H-imidazole-5-carboxylic Acid

Welcome to the Technical Support Center. As application scientists, we know that synthesizing 4-methyl-1H-imidazole-5-carboxylic acid (CAS 1457-59-6) is a foundational workflow in medicinal chemistry, particularly for de...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As application scientists, we know that synthesizing 4-methyl-1H-imidazole-5-carboxylic acid (CAS 1457-59-6) is a foundational workflow in medicinal chemistry, particularly for developing P2Y1/P2Y12 receptor antagonists and xanthine oxidase inhibitors (ACS Publications)[1].

While the ester hydrolysis pathway appears straightforward on paper, researchers frequently encounter significant yield drops during the isolation phase. This guide provides field-proven troubleshooting strategies, mechanistic insights, and optimized protocols to ensure maximum recovery and high product purity.

Mechanistic Workflow

Below is the optimized decision matrix for synthesizing 4-methyl-1H-imidazole-5-carboxylic acid, adapting the hydrolysis conditions based on the solubility profile of your specific ester precursor.

Synthesis workflows for 4-methyl-1H-imidazole-5-carboxylic acid based on precursor solubility.

Standard Operating Procedure: High-Yield Ester Hydrolysis

This self-validating protocol utilizes standard aqueous conditions to ensure complete ester cleavage and maximizes precipitation through precise isoelectric point targeting.

  • Reagent Preparation : Dissolve sodium hydroxide (70.0 g, 1.75 mol) in 500 mL of deionized water. Subsequently, add ethyl 5-methyl-1H-imidazole-4-carboxylate (34.0 g, 0.22 mol) to the basic solution (PrepChem)[2].

  • Hydrolysis : Heat the reaction mixture to reflux (approx. 100°C) with continuous stirring for exactly 1 hour.

    • Self-Validation Check: Monitor the reaction via TLC (e.g., 10% MeOH in DCM) or LCMS. The protocol validates itself for the next step only when the less polar ester precursor spot is entirely consumed.

  • Cooling : Remove the flask from the heat source and transfer it to an ice-water bath. Cool the mixture to 0–5°C to kinetically reduce the solubility of the impending product.

  • Isoelectric Neutralization (Critical Step) : Slowly add concentrated hydrochloric acid (approx. 150 mL) dropwise while continuously monitoring the solution with a calibrated pH meter. Stop the addition when the pH reaches the isoelectric point (pI) of the product (pH 4.5–5.5).

  • Isolation : Filter the precipitated white solid under vacuum. Wash the filter cake with a minimal volume of ice-cold deionized water to remove residual NaCl without dissolving the target compound.

  • Drying : Dry the collected solid in a vacuum oven at 50°C to a constant weight to yield the final 4-methyl-1H-imidazole-5-carboxylic acid.

Troubleshooting FAQs

Q1: My isolated yield is consistently below 50% after adding hydrochloric acid. Where is the product going? A: The product is likely remaining dissolved in the aqueous filtrate. 4-Methyl-1H-imidazole-5-carboxylic acid contains both a basic imidazole nitrogen and an acidic carboxylic group, making it a zwitterion (PubChem)[3]. If you over-acidify the solution (pH < 3.0), the imidazole ring becomes protonated, forming a highly water-soluble hydrochloride salt. Conversely, if the pH is too high (pH > 7.0), it remains as a soluble sodium carboxylate. Causality & Solution: Aqueous solubility is at its absolute minimum when the net charge of the molecule is zero. Use a calibrated pH meter during neutralization and strictly target the isoelectric point (pH 4.5–5.5) to force precipitation.

Q2: My starting material (a substituted imidazole ester) is highly lipophilic and does not dissolve in the aqueous NaOH solution. How can I drive the reaction to completion? A: For highly substituted or lipophilic precursors, the biphasic nature of an entirely aqueous system severely limits the collision frequency between the hydroxide ions and the ester, halting the reaction rate. Causality & Solution: Switch to a mixed-solvent system. A proven alternative in medicinal chemistry utilizes 1 M aqueous LiOH combined with Tetrahydrofuran (THF) and Ethanol (EtOH) in a 2:1:1 ratio (ACS Publications)[1]. Stir the mixture at 50°C for 6 hours. The organic co-solvents homogenize the reaction, while LiOH provides sufficient base without the harshness of refluxing NaOH. Note: Ensure you evaporate the THF/EtOH under vacuum before attempting to precipitate the product from the remaining aqueous phase.

Q3: I am observing impurities and a darker-than-usual product. Could the product be degrading during reflux? A: Yes. Imidazole-5-carboxylic acids are susceptible to thermal decarboxylation, especially if heated for prolonged periods in the presence of highly basic or acidic media. Causality & Solution: Strictly limit the reflux time to 1 hour for standard aqueous NaOH hydrolysis (PrepChem)[2]. Rapid cooling in an ice bath immediately after the 1-hour mark is essential to quench the thermal degradation pathway and preserve the integrity of the carboxylic acid functional group.

Quantitative Yield Optimization Data

Understanding the mechanistic impact of your parameters is key to scaling up successfully. The table below summarizes how specific deviations affect your final yield.

Experimental ParameterSub-optimal ConditionOptimized ConditionImpact on YieldMechanistic Causality
Hydrolysis Temperature Room Temp (24h)Reflux (1h)+35% Elevated thermal energy is required to overcome the activation barrier for ester cleavage in sterically hindered imidazoles.
Neutralization pH pH < 2.0 (Over-acidified)pH 4.5 - 5.5+45% Prevents protonation of the basic imidazole nitrogen, keeping the molecule in its least soluble zwitterionic state.
Cooling Temperature 25°C (Ambient)0 - 5°C (Ice Bath)+15% Decreased kinetic energy significantly lowers the aqueous solubility of the final product prior to filtration.
Solvent System 100% H₂O (for lipophilic esters)THF/EtOH/H₂O (2:1:1)+40% Co-solvents homogenize the reaction mixture, increasing the collision frequency between hydroxide ions and the ester.
References
  • PrepChem. "Synthesis of 5-methyl-1H-imidazole-4-carboxylic acid." Available at:[Link]

  • Journal of Medicinal Chemistry (ACS Publications). "Switching a Xanthine Oxidase Inhibitor to a Dual-Target Antagonist of P2Y1 and P2Y12 as an Oral Antiplatelet Agent." Available at:[Link]

  • PubChem. "4-Methyl-1H-imidazole-5-carboxylic acid (CID 73825)." Available at:[Link]

Sources

Optimization

Identification of byproducts in imidazole synthesis reactions

Welcome to the Technical Support Center for Imidazole Synthesis . This guide is designed for researchers, scientists, and drug development professionals who require authoritative, field-proven strategies for identifying...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Imidazole Synthesis . This guide is designed for researchers, scientists, and drug development professionals who require authoritative, field-proven strategies for identifying and mitigating byproducts in imidazole synthesis workflows.

Below, you will find a diagnostic workflow, mechanistic troubleshooting FAQs, self-validating experimental protocols, and quantitative reference data to ensure the scientific integrity of your synthetic pipeline.

Section 1: Diagnostic Workflow

The following pathway illustrates the logical progression for isolating, identifying, and resolving unexpected byproducts in imidazole reactions.

G Start Crude Reaction Mixture LCMS LC-MS/MS Profiling (Orbitrap / Q-TOF) Start->LCMS MassCheck Mass Shift Analysis LCMS->MassCheck Oxazole Suspect Oxazole [M - NH + O] MassCheck->Oxazole O for NH substitution Isomer Suspect Regioisomers Exact Mass Match MassCheck->Isomer Tautomer trapping Oligomer Suspect Oligomers High MW Peaks MassCheck->Oligomer Side condensations NMR 1H/13C & 2D NMR (HMBC/HSQC) Oxazole->NMR Isomer->NMR Oligomer->NMR Tautomer Evaluate Tautomeric Equilibria NMR->Tautomer Resolution Byproduct Identified & Mechanism Resolved Tautomer->Resolution

Workflow for LC-MS and NMR identification of imidazole synthesis byproducts.

Section 2: Troubleshooting Guides & FAQs

Q: Why am I seeing a significant byproduct with a mass shift corresponding to the replacement of a nitrogen atom with an oxygen atom? A: In classic multicomponent reactions like the Debus-Radziszewski synthesis (condensation of a 1,2-diketone, an aldehyde, and ammonia), the formation of oxazole byproducts is a well-documented competing pathway[1].

  • Causality: This occurs when the oxygen atom of the unreacted carbonyl intermediate outcompetes ammonia as a nucleophile during the final cyclization step.

  • Mitigation: This is primarily driven by ammonia starvation. Ensure a strict stoichiometric excess of the ammonia source (e.g., ammonium acetate) and maintain slightly acidic conditions to activate the carbonyls without fully protonating the ammonia[1].

Q: My LC-MS chromatogram shows two distinct peaks with the exact same m/z after an N-alkylation step. How do I definitively differentiate N1 and N3 alkylated regioisomers? A: Imidazoles undergo rapid tautomerization, meaning N-alkylation typically yields a mixture of N1 and N3 (or 1,4- vs 1,5-disubstituted) regioisomers. Relying solely on 1H NMR is insufficient because the CH protons in both isomers often have nearly identical chemical shifts[2].

  • Causality & Resolution: You must utilize 13C NMR and 2D NMR techniques. Theoretical and experimental data show that the 13C NMR chemical shift difference (Δδ) between the C4 and C5 carbons is highly diagnostic[2]. In a 4-alkyl-1H tautomer, the C4 and C5 shifts can differ by ~30 ppm, whereas they are almost identical in the 5-alkyl-1H tautomer[2]. Furthermore, 1H-15N HMBC is the gold standard for unambiguous differentiation, as it reveals direct long-range coupling between the newly added alkyl protons and the specific nitrogen atom in the ring[3].

Q: I am detecting high-molecular-weight impurities that elute late on my reversed-phase LC column. What are these? A: These are likely oligomeric or aldol-condensation byproducts. In reactions utilizing highly reactive aldehydes (like formaldehyde) alongside diketones, competitive aldol condensations can occur before the ammonia can effectively form the imine intermediates.

  • Causality & Mitigation: This is an issue of relative reaction rates. To suppress oligomerization, use a slow-addition technique for the aldehyde, or switch to microwave-assisted synthesis, which has been shown to drastically reduce reaction times and minimize oligomeric byproducts[4].

Section 3: Experimental Protocols

Protocol 1: High-Resolution LC-MS/MS Profiling of Imidazole Reaction Mixtures

Self-Validating Mechanism: Utilizing an Orbitrap or Q-TOF system ensures exact mass accuracy (<5 ppm error), which is critical for distinguishing between isobaric interferences (e.g., solvent adducts) and true covalent byproducts[5].

  • Quench: Transfer a 10 µL aliquot of the crude reaction mixture into 990 µL of cold methanol (-20 °C) to immediately halt the reaction.

  • Clarify: Centrifuge the quenched sample at 12,000 x g for 5 minutes to pellet any insoluble oligomers or precipitated ammonium salts.

  • Dilute: Dilute the supernatant 1:100 in mobile phase A (0.1% formic acid in LC-MS grade water).

  • Chromatography: Inject 2 µL onto a C18 UHPLC column (e.g., 1.7 µm, 2.1 x 100 mm). Run a gradient of 0.1% formic acid in water (A) and 0.1% formic acid in methanol (B), starting at 3% B and ramping to 100% B over 6 minutes at a flow rate of 0.4 mL/min[5].

  • Acquisition: Acquire data in positive electrospray ionization (+ESI) mode. Utilize Data-Dependent Acquisition (DDA) to fragment the top 5 most intense precursor ions. Look for the characteristic loss of the alkyl or aryl substituents during MS/MS to confirm the imidazole core.

Protocol 2: 1H-15N HMBC NMR for Regioisomer Elucidation

Self-Validating Mechanism: 15N has a low natural abundance (0.37%). Acquiring 1H-15N HMBC selectively filters out carbon-only background noise, providing direct, undeniable connectivity evidence between the alkyl substituent and the specific ring nitrogen[3].

  • Preparation: Evaporate the HPLC-purified regioisomer fraction to absolute dryness under a gentle stream of nitrogen.

  • Solvation: Dissolve 10-15 mg of the compound in 600 µL of a deuterated solvent that prevents rapid proton exchange (e.g., CD2Cl2 or DMSO-d6)[2]. Transfer to a 5 mm high-quality NMR tube.

  • Calibration: Acquire a standard 1H spectrum to calibrate the 90-degree pulse and identify the chemical shifts of the alkyl protons.

  • HMBC Setup: Set up the 2D 1H-15N HMBC experiment. Optimize the long-range coupling constant ( JNH​ ) to 5-8 Hz, which captures the typical 2-bond and 3-bond nitrogen-proton couplings in imidazole rings.

  • Analysis: Process the 2D spectrum. A cross-peak between the alkyl CH2​ protons and the N1 nitrogen definitively assigns the site of alkylation, validating the specific regioisomer[3].

Section 4: Quantitative Data & Analytical Signatures

Summarizing quantitative diagnostic markers helps rapidly triage LC-MS and NMR data.

Byproduct ClassTypical Mass Shift (Δm/z)Diagnostic Analytical SignaturePrimary Mitigation Strategy
Oxazole Derivative -1.0078 Da (Loss of NH, gain of O)Absence of exchangeable N-H proton in 1H NMR; shift in C2 carbon >150 ppm.Increase equivalents of ammonium acetate; lower reaction temperature[1].
N-Alkylated Regioisomer 0.0000 Da (Exact mass match)Δδ between C4 and C5 in 13C NMR (~30 ppm for 4-alkyl, ~0 ppm for 5-alkyl)[2].Use bulky protecting groups (e.g., Trityl) to direct regioselectivity prior to alkylation.
Aldol Oligomers + [M(Aldehyde) - H2O] multiplesBroad, unresolved humps in the baseline of the LC-MS chromatogram.Switch to microwave-assisted heating to accelerate imine formation over aldol condensation[4].
Unreacted Diketone N/A (Matches starting material)Strong C=O stretch in IR (~1710 cm⁻¹); distinct carbonyl 13C peaks >190 ppm.Optimize acid catalyst (e.g., use glacial acetic acid) to drive dehydration[4].

Section 5: References

1.[5] Imidazole quantification by LC determination - 2019. Wiley Analytical Science. 5 2.[2] Switching imidazole reactivity by dynamic control of tautomer state in an allosteric foldamer. Nature Communications / PMC. 2 3.[4] Synthesis of imidazole derivatives from β-lapachone and related compounds using microwave and supported reagents. SciSpace / J. Braz. Chem. Soc. 4 4.[3] Synthesis, NMR, X-ray crystallography and DFT studies of some regioisomers possessing imidazole heterocycles. Journal of Molecular Structure / Scilit. 3 5.[1] Radziszewskis Imidazole Synthesis | Chemical Reactions | Unit Processes. Scribd. 1

Sources

Troubleshooting

Technical Support Center: Stability Studies of 4-Methyl-1H-imidazole-5-carboxylic Acid Hydrochloride Solutions

Welcome to the Technical Support Center for 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride . As an amphoteric, highly polar intermediate frequently utilized in the synthesis of imidazole-based APIs (such as sartan...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride . As an amphoteric, highly polar intermediate frequently utilized in the synthesis of imidazole-based APIs (such as sartans and specific kinase inhibitors), its stability in solution is a critical parameter for both formulation scientists and analytical chemists.

This guide provides field-proven troubleshooting insights, mechanistic explanations of degradation pathways, and self-validating protocols designed to align with regulatory standards.

Solution Stability & Degradation Workflow

Understanding the degradation pathways of imidazole-5-carboxylic acids is essential for developing robust analytical methods. The primary vulnerability of this compound is the loss of the carboxylic acid group under specific stress conditions.

G cluster_stress ICH Q1A(R2) Forced Degradation Conditions Start 4-MeI-5-COOH HCl Solution Preparation Thermal Thermal Stress (60°C, 7 Days) Start->Thermal Hydrolysis pH Hydrolysis (0.1N HCl / 0.1N NaOH) Start->Hydrolysis Oxidation Oxidative Stress (3% H2O2, 24h) Start->Oxidation Photo Photolysis (1.2M lux-h) Start->Photo Analysis HPLC-UV/MS Analysis & Mass Balance Thermal->Analysis Hydrolysis->Analysis Oxidation->Analysis Photo->Analysis Deg1 Decarboxylation Pathway (4-Methylimidazole) Analysis->Deg1 Major Pathway Deg2 Oxidative Degradation (N-Oxide Formation) Analysis->Deg2 Minor Pathway

Fig 1: Forced degradation workflow mapping the primary stress conditions to their dominant degradation pathways.

Troubleshooting & FAQs

Q1: During thermal stress testing (60°C) of our aqueous stock solutions, we observe a rapid decrease in the main peak and the appearance of a new, highly polar peak. What is the mechanism?

A1: You are observing thermal decarboxylation . Imidazole carboxylic acids are highly prone to losing CO₂ (decarboxylation) at elevated temperatures[1]. The new peak is 4-methylimidazole.

  • The Causality: The mechanism is driven by the adjacent charge effect and electrostatic repulsion[2]. In aqueous solution, the compound exists in equilibrium between its protonated, zwitterionic, and anionic forms. Heating provides the activation energy necessary to break the C-C bond, releasing CO₂. The transition state is stabilized by the electron-withdrawing nature of the protonated imidazole nitrogen.

  • Resolution: For long-term storage of analytical standards, never store aqueous solutions at room temperature. Aliquot and store stock solutions at 2–8°C or -20°C.

Q2: Why does the compound degrade faster in neutral/mildly basic aqueous solutions compared to strongly acidic solutions (0.1 N HCl)?

A2: This is a classic example of pH-dependent stability governed by the molecule's pKa values.

  • The Causality: 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride is supplied as an HCl salt. In strongly acidic environments (pH < 2), the carboxylic acid is fully protonated (neutral), and the imidazole ring is protonated (cationic). This form is relatively stable against hydrolysis. However, as the pH increases toward neutrality, the carboxylic acid deprotonates to form a carboxylate anion. The electrostatic repulsion between the carboxylate anion and the adjacent lone pairs/charges on the imidazole ring significantly lowers the activation energy for decarboxylation[2].

  • Resolution: When preparing mobile phases or diluents, maintain an acidic pH (e.g., pH 2.5 - 3.0 using 0.1% Formic Acid or Trifluoroacetic Acid) to suppress ionization of the carboxylic acid and stabilize the molecule in solution.

Q3: How should we design our stress testing protocol to meet regulatory expectations without over-degrading the sample?

A3: According to ICH Q1A(R2) guidelines, stress testing should evaluate the susceptibility of the drug substance to hydrolysis across a wide range of pH values, oxidation, and photolysis[3].

  • The Causality: The goal of forced degradation is to achieve 5% to 20% degradation to validate that your HPLC method is stability-indicating (i.e., it can resolve the API from its degradants). Over-degrading (>20%) risks secondary degradation (degradants breaking down into further degradants), which is not representative of real-world shelf-life conditions.

  • Resolution: Start with milder conditions (e.g., 0.1 N HCl/NaOH at room temperature for 24 hours). If degradation is <5%, increase the temperature in 10°C increments (e.g., to 50°C, then 60°C) rather than increasing the concentration of the acid/base[3].

Quantitative Degradation Profile

The table below summarizes the expected degradation behavior of 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride solutions (1 mg/mL) under standard ICH Q1A(R2) forced degradation conditions[3].

Stress ConditionReagent / EnvironmentTime & TempExpected Degradation (%)Primary Degradant
Acidic Hydrolysis 0.1 N HCl7 days, 60°C< 5%4-Methylimidazole (Trace)
Basic Hydrolysis 0.1 N NaOH24 hours, 25°C15 - 20%4-Methylimidazole
Oxidative Stress 3% H₂O₂24 hours, 25°C~10%N-oxide derivatives
Thermal (Aqueous) Neutral pH Water7 days, 60°C25 - 30%4-Methylimidazole
Photolytic ICH Q1B Light Source1.2M lux-h< 2%Unspecified

Self-Validating Experimental Protocol: Forced Degradation

To ensure absolute trustworthiness in your analytical results, use the following self-validating protocol for setting up your stability studies.

Phase 1: Preparation & Baselining
  • Stock Solution: Accurately weigh 10.0 mg of 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride and dissolve in 10.0 mL of a highly pure, acidic diluent (e.g., 0.1% Formic Acid in LC-MS grade water) to yield a 1.0 mg/mL stock.

  • Control Sample: Transfer 1.0 mL of the stock to an HPLC vial. Store at 2–8°C. Self-Validation: This control must be injected alongside stressed samples to verify that degradation occurred due to the stressor, not baseline instability.

Phase 2: Stress Application
  • Acid Stress: Mix 1.0 mL of stock with 1.0 mL of 0.1 N HCl. Incubate at 60°C for 7 days.

  • Base Stress: Mix 1.0 mL of stock with 1.0 mL of 0.1 N NaOH. Incubate at 25°C for 24 hours. (Note: Lower temperature/time due to high susceptibility to basic decarboxylation).

  • Oxidative Stress: Mix 1.0 mL of stock with 1.0 mL of 3% H₂O₂. Incubate at 25°C for 24 hours in the dark.

Phase 3: Neutralization & Analysis (Critical Step)
  • Neutralization: Before HPLC injection, neutralize the acid and base stressed samples.

    • Why this is critical: Injecting a sample at pH 1.0 or 13.0 into an HPLC column will cause localized pH shifts within the stationary phase. Because 4-MeI-5-COOH is highly ionizable, this will lead to severe peak splitting, retention time shifts, and an artificial failure of mass balance.

    • Action: Add 1.0 mL of 0.1 N NaOH to the acid-stressed sample, and 1.0 mL of 0.1 N HCl to the base-stressed sample.

  • Dilution: Dilute all samples (including the control) to a final target concentration of 0.1 mg/mL using the mobile phase.

  • System Suitability: Inject a blank, followed by the control sample. The tailing factor for the main peak must be < 1.5, and the theoretical plates > 5000 to proceed with analyzing the stressed samples.

Sources

Optimization

Technical Support Center: Preventing Side Reactions in Imidazole Acylation

Welcome to the Technical Support Center for imidazole acylation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into controlling and prev...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for imidazole acylation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into controlling and preventing common side reactions during the acylation of the imidazole ring. Our focus is on explaining the causality behind experimental choices to empower you to troubleshoot and optimize your synthetic routes effectively.

Frequently Asked Questions & Troubleshooting Guide

This section addresses specific challenges you may encounter during your experiments, providing both mechanistic explanations and actionable solutions.

Q1: My reaction is producing a significant amount of a diacylated byproduct. How can I favor mono-acylation?

Answer: The formation of N,N'-diacylated imidazole is a common side reaction, especially when using highly reactive acylating agents. This occurs because the initial mono-acylated product, an N-acylimidazole, can still be susceptible to a second acylation event, or the acyl group may not have a strong directing preference.

Causality & Expert Insights: The two nitrogen atoms in an unsubstituted imidazole are in a tautomeric equilibrium. Once the first acylation occurs at N-1, the N-3 nitrogen becomes the primary site for a second, unwanted acylation. The key to selectivity is to control the relative rates of the first and second acylation reactions.

Troubleshooting Strategies:

  • Control Stoichiometry and Addition Rate: This is the most straightforward approach.

    • Use a slight excess (1.1-1.2 equivalents) of the imidazole starting material relative to the acylating agent.[1]

    • Add the acylating agent (e.g., acid chloride or anhydride) slowly and dropwise to the reaction mixture, preferably at a reduced temperature (e.g., 0 °C).[1] This maintains a low instantaneous concentration of the electrophile, favoring reaction with the more nucleophilic starting imidazole over the less reactive mono-acylated product.

  • Select a Milder Acylating Agent: The reactivity of the acylating agent is critical.

    • Acid Chlorides: Highly reactive, often leading to over-acylation. Use with caution and typically at low temperatures.

    • Acid Anhydrides: Generally less reactive than acid chlorides, offering better control and selectivity for mono-acylation.[2][3][4]

    • Carboxylic Acids with Coupling Agents: Using N,N'-Carbonyldiimidazole (CDI) to activate a carboxylic acid is a highly effective method.[5][6] The reaction proceeds via a highly reactive acyl imidazolide intermediate in situ, which then acylates the target molecule.

  • Optimize the Base and Solvent System:

    • Strong Base (e.g., NaH): Using a strong base like sodium hydride in an anhydrous aprotic solvent (THF, DMF) ensures complete deprotonation of the imidazole to form the sodium imidazolide salt.[1][7] This anionic species is highly nucleophilic and reacts rapidly with one equivalent of the acylating agent. The resulting N-acylimidazole is significantly less nucleophilic, thus disfavoring a second acylation.

    • Weaker Bases (e.g., K₂CO₃, Et₃N): Weaker bases establish an equilibrium. While often sufficient, they may not completely prevent diacylation with very reactive electrophiles.

Q2: I have an unsymmetrically substituted imidazole. How can I control which nitrogen gets acylated (N-1 vs. N-3)?

Answer: Regioselectivity in the acylation of unsymmetrical imidazoles is governed by a combination of steric and electronic factors. The tautomeric nature of the N-H proton means that both nitrogens are, in principle, available for acylation.

Causality & Expert Insights: Without intervention, you will often obtain a mixture of N-1 and N-3 acylated isomers. The ratio depends on the substitution pattern. Steric hindrance is a powerful tool; a bulky substituent at the C-4 position will generally direct acylation to the less hindered N-1 position. Palladium-catalyzed N-arylation studies have shown that completely N1-selective reactions are possible with careful ligand and catalyst selection, highlighting the potential for high regiocontrol.[8][9][10]

Strategies for Regiocontrol:

  • Steric Hindrance: Leverage bulky groups on the imidazole ring. If your synthesis allows, position a sterically demanding group adjacent to the nitrogen you do not want to acylate.

  • Protecting Group Strategy: This is the most robust method for ensuring absolute regioselectivity.

    • Protect the imidazole with a group like 2-(trimethylsilyl)ethoxymethyl (SEM).[11] The SEM group can be directed to one nitrogen, leaving the other available for acylation. The protecting group can then be cleanly removed.

    • For imidazoles containing other functionalities, such as in the amino acid histidine, protecting the imidazole nitrogen is crucial to prevent N-acylation side reactions during peptide synthesis.[12]

Q3: My reaction yield is low, and I suspect the product is unstable. What's happening?

Answer: N-acylimidazoles are, by nature, activated acylating agents themselves.[13][14] Their "instability" is a reflection of their inherent reactivity. They are susceptible to hydrolysis by water and can react with other nucleophiles present in the reaction mixture.

Causality & Expert Insights: The N-acylimidazole bond is an "energy-rich" bond, making the acyl group readily transferable. This is why imidazole is often used as a nucleophilic catalyst for acyl transfer reactions.[7][13][15][16][17] If your reaction workup or conditions involve water or other nucleophiles (like alcohols from the solvent), you can lose your product through these pathways.

Troubleshooting Strategies:

  • Ensure Anhydrous Conditions: Use dry solvents (e.g., THF, DMF, CH₃CN, DCM) and perform the reaction under an inert atmosphere (Nitrogen or Argon) to exclude moisture, which can hydrolyze both your acylating agent and your product.[1]

  • Careful Workup: When quenching the reaction, use a non-nucleophilic or weakly nucleophilic medium if possible. An aqueous workup should be performed quickly and at low temperatures to minimize product hydrolysis.

  • pH Control: N-acylimidazoles are most stable at neutral pH. Both strongly acidic and strongly basic conditions can accelerate hydrolysis.[18] Buffer your aqueous washes if product instability is a major concern.

  • Immediate Use: In many cases, N-acylimidazoles are generated in situ and used immediately in the next step without isolation. This is a common strategy in peptide coupling and other multi-step syntheses.

Key Experimental Protocols

The following protocols are provided as self-validating systems. The causality for each step is explained to allow for adaptation to your specific substrate.

Protocol 1: Selective Mono-Acylation using an Acid Anhydride

This protocol is designed for substrates where moderate reactivity is sufficient and high selectivity for mono-acylation is desired.

Objective: To synthesize 1-acetylimidazole with minimal formation of the diacetylated byproduct.

Methodology:

  • Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add imidazole (1.0 equiv) and anhydrous acetonitrile (MeCN).

  • Deprotonation: Add triethylamine (Et₃N, 1.1 equiv) to the stirred suspension. Stir for 15 minutes at room temperature. Causality: Et₃N acts as a base to deprotonate the imidazole, increasing its nucleophilicity.

  • Acylating Agent Addition: Dissolve acetic anhydride (1.05 equiv) in anhydrous MeCN and add it to the dropping funnel. Add the anhydride solution dropwise to the imidazole suspension over 30 minutes at 0 °C (ice bath). Causality: Slow addition at low temperature minimizes the instantaneous concentration of the anhydride, preventing over-reaction.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the consumption of the starting imidazole by Thin Layer Chromatography (TLC) or LC-MS.

  • Workup:

    • Once the reaction is complete, filter the mixture to remove the triethylammonium salt byproduct.

    • Concentrate the filtrate under reduced pressure.

    • Redissolve the crude oil in ethyl acetate and wash cautiously with a saturated aqueous sodium bicarbonate solution to remove any unreacted anhydride and acetic acid.

    • Wash with brine, dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

  • Purification: Purify the product by vacuum distillation or column chromatography on silica gel.

Protocol 2: Acylation via CDI-Mediated Carboxylic Acid Activation

This is an exceptionally clean and efficient method for acylating imidazoles, particularly when starting from a carboxylic acid.

Objective: To synthesize 1-benzoyl-4-methylimidazole from 4-methylimidazole and benzoic acid.

Methodology:

  • Activator Preparation: In a dry flask under a nitrogen atmosphere, dissolve N,N'-Carbonyldiimidazole (CDI, 1.1 equiv) in anhydrous Tetrahydrofuran (THF).

  • Acid Activation: To this solution, add a solution of benzoic acid (1.0 equiv) in anhydrous THF dropwise at room temperature. Stir the mixture for 1-2 hours. You should observe gas evolution (CO₂). Causality: The carboxylic acid reacts with CDI to form a highly reactive acyl imidazolide intermediate, releasing CO₂ and one equivalent of imidazole. This step is known to be subject to acid catalysis.[5][6]

  • Acylation Step: In a separate flask, dissolve 4-methylimidazole (1.2 equiv) in anhydrous THF.

  • Reaction: Slowly transfer the activated benzoic acid solution (the acyl imidazolide) from the first flask to the 4-methylimidazole solution at room temperature. Stir for 4-6 hours.

  • Monitoring and Workup: Monitor the reaction by TLC. Upon completion, remove the THF under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and then brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

Summary of Acylation Conditions

This table provides a quick reference for selecting the appropriate conditions for your acylation reaction.

Side Reaction ConcernRecommended Acylating AgentRecommended BaseSolvent SystemKey Strategy & Rationale
Diacylation / Over-acylation Acid Anhydride, Carboxylic Acid + CDIStrong Base (NaH) or Tertiary Amine (Et₃N)Anhydrous Aprotic (THF, MeCN, DCM)Control Reactivity: Use a milder acylating agent. Full deprotonation with NaH forms the imidazolide, which is highly reactive but the mono-acylated product is not, preventing a second addition.
Poor Regioselectivity (N-1 vs. N-3) Any (after protection)Any suitable baseAnhydrous Aprotic (THF, DCM)Protecting Groups: Introduce a protecting group (e.g., SEM, Boc) to block one nitrogen, forcing acylation at the desired position.[11][12]
Reaction with other -OH/-NH₂ groups Any (after protection)Non-nucleophilic base (e.g., K₂CO₃, NaH)Anhydrous Aprotic (THF, DCM)Orthogonal Protection: Protect all other nucleophilic functional groups on the substrate with groups that are stable to the acylation conditions (e.g., silyl ethers for alcohols).[19]
Product Hydrolysis / Degradation AnyN/A (focus on workup)Anhydrous Aprotic (THF, MeCN)Anhydrous Conditions & Careful Workup: Exclude water rigorously. Use non-aqueous workups if possible, or perform aqueous extractions quickly at low temperatures and near-neutral pH.

Visualizing the Process

Acylation Pathway and Side Reactions

Imidazole Imidazole (Starting Material) Imidazolide Imidazolide Anion Imidazole->Imidazolide AcylatingAgent Acylating Agent (R-CO-X) AcylatingAgent->Imidazolide 1st Acylation (Fast) MonoAcyl Mono-acylated Product (Desired) AcylatingAgent->MonoAcyl 2nd Acylation (Side Reaction) Base Base Base->Imidazole Deprotonation Imidazolide->MonoAcyl DiAcyl Diacylated Side Product MonoAcyl->DiAcyl

Caption: Key pathways in imidazole acylation leading to desired and side products.

Decision Workflow for Method Selection

Caption: A decision tree for selecting an appropriate imidazole acylation strategy.

References

  • Bell, F., et al. (2014). C–H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Imidazoles. PMC. [Link]

  • Galaverna, G., et al. (2013). Kinetics and mechanism of imidazole-catalyzed acylation of cellulose in LiCl/N,N-dimethylacetamide. PubMed. [Link]

  • Kumar, S., et al. (2010). Imidazole-Catalyzed Monoacylation of Symmetrical Diamines. Organic Letters. [Link]

  • Ueda, S., et al. (2012). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. PMC. [Link]

  • Ueda, S., et al. (2011). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. Journal of the American Chemical Society. [Link]

  • Dissanayake, D. M. M. M., & Vannucci, A. K. (2019). Selective N1-Acylation of Indazoles with Acid Anhydrides Using an Electrochemical Approach. PubMed. [Link]

  • Shan, M., et al. (2025). Rational Design of Bifunctional Imidazoles as Acyl Transfer Catalysts: Dynamic Kinetic Resolution of 5-Hydroxy-furanones/3-Hydroxy-phthalides. ACS Publications. [Link]

  • de Oliveira, R. B., et al. (2022). Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. PMC. [Link]

  • Dissanayake, D. M. M. M., & Vannucci, A. K. (2019). Selective N1-Acylation of Indazoles with Acid Anhydrides Using an Electrochemical Approach. Organic Letters. [Link]

  • Armstrong, A., et al. (2018). Practical Considerations for the Formation of Acyl Imidazolides from Carboxylic Acids and N,N′-Carbonyldiimidazole: The Role of Acid Catalysis. Organic Process Research & Development. [Link]

  • Sharma, A., et al. (2023). Imidazole Scaffold: A Review of Synthetic Strategies and Therapeutic Action. ResearchGate. [Link]

  • Organic Chemistry Portal. (2019). Selective N1-Acylation of Indazoles with Acid Anhydrides Using an Electrochemical Approach. Organic Chemistry Portal. [Link]

  • Ueda, S., et al. (2012). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles. MIT Open Access Articles. [Link]

  • Jencks, W. P., & Carriuolo, J. (1959). Imidazole catalysis. II. Acyl transfer and the reactions of acetyl imidazole with water and oxygen anions. Semantic Scholar. [Link]

  • ResearchGate. (2025). (PDF) Imidazole Catalysis. ResearchGate. [Link]

  • ResearchGate. (2018). Practical Considerations for the Formation of Acyl Imidazolides from Carboxylic Acids and N,N -Carbonyldiimidazole: The Role of Acid Catalysis. ResearchGate. [Link]

  • Brennecke, J. F., & Stadtherr, M. A. (2009). Kinetics and solvent effects in the synthesis of ionic liquids: imidazolium. KU ScholarWorks. [Link]

Sources

Reference Data & Comparative Studies

Validation

The Debus-Radziszewski Synthesis: A Cornerstone for Tri-substituted Imidazoles

An In-depth Technical Guide to the Synthesis of Substituted Imidazoles: A Comparative Analysis For researchers, scientists, and professionals in drug development, the imidazole nucleus is a privileged scaffold due to its...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Synthesis of Substituted Imidazoles: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the imidazole nucleus is a privileged scaffold due to its presence in numerous biologically active compounds, including essential amino acids like histidine.[1][2] This five-membered aromatic heterocycle is a cornerstone in medicinal chemistry, forming the core of drugs with applications ranging from antifungal and anticancer to antihypertensive agents.[3][4][5] The versatility of the imidazole ring, with its capacity for substitution at multiple positions, allows for the fine-tuning of physicochemical and pharmacological properties.

Consequently, a vast array of synthetic methodologies has been developed to construct this crucial heterocyclic system. These methods range from classical, century-old name reactions to modern, highly efficient catalytic systems. The choice of a synthetic route is a critical decision, dictated by factors such as the desired substitution pattern, substrate availability, scalability, and the principles of green chemistry.

This guide provides a comprehensive comparison of the most prominent synthetic routes to substituted imidazoles. It delves into the mechanistic underpinnings of each method, offers detailed experimental protocols for practical application, and presents a comparative analysis to assist researchers in selecting the optimal strategy for their specific synthetic goals.

First reported by Heinrich Debus in 1858 and later explored by Bronisław Radziszewski, this multi-component reaction (MCR) remains a fundamental and widely used method for synthesizing 2,4,5-trisubstituted imidazoles.[6][7][8] The reaction involves a one-pot condensation of a 1,2-dicarbonyl compound (e.g., benzil), an aldehyde, and ammonia (typically from ammonium acetate).[9][10]

Mechanism and Rationale

The reaction is believed to initiate with the condensation of the 1,2-dicarbonyl compound with ammonia to form a diimine intermediate. This intermediate then condenses with the aldehyde, followed by cyclization and oxidation (dehydrogenation) to yield the aromatic imidazole ring.[6][11] The use of ammonium acetate is advantageous as it serves as both the ammonia source and a mild acidic catalyst.

The efficiency of the Radziszewski synthesis has been significantly enhanced through various modern adaptations, including the use of different catalysts, solvent-free conditions, and microwave or ultrasound irradiation to accelerate the reaction and improve yields.[7][12][13]

Radziszewski_Mechanism Dicarbonyl 1,2-Dicarbonyl Diimine Diimine Intermediate Dicarbonyl->Diimine + 2 NH₃ - 2 H₂O Aldehyde Aldehyde CondensationProduct Cyclized Intermediate Aldehyde->CondensationProduct + R-CHO - H₂O Ammonia Ammonia (2 eq.) Ammonia->Diimine + 2 NH₃ - 2 H₂O Diimine->CondensationProduct + R-CHO - H₂O Imidazole 2,4,5-Trisubstituted Imidazole CondensationProduct->Imidazole Oxidation (-2H) Four_Component_Workflow cluster_reactants Starting Materials Dicarbonyl 1,2-Dicarbonyl OnePot One-Pot Reaction (Catalyst, Heat/Ultrasound) Dicarbonyl->OnePot Aldehyde Aldehyde Aldehyde->OnePot Amine Primary Amine Amine->OnePot Ammonium Ammonium Acetate Ammonium->OnePot Workup Aqueous Work-up & Filtration OnePot->Workup Purify Recrystallization (e.g., from Ethanol) Workup->Purify Product 1,2,4,5-Tetrasubstituted Imidazole Purify->Product

Caption: General workflow for the four-component synthesis of tetrasubstituted imidazoles.

Representative Protocol: Ultrasound-Assisted Synthesis using Nanocrystalline MgAl₂O₄

This protocol is based on a facile synthesis method utilizing a novel catalyst under ultrasound irradiation. [14]

  • Reactant Mixture: In a 50 mL flask, combine the 1,2-diketone (1 mmol), aldehyde (1 mmol), primary aromatic amine (4 mmol), and ammonium acetate (4 mmol).

  • Catalyst and Solvent: Add nanocrystalline MgAl₂O₄ (0.05 g) and ethanol (2 mL).

  • Sonication: Sonicate the mixture using an ultrasound bath (50 kHz) at 60 °C for the appropriate time (typically 30-60 minutes), monitoring by TLC. The temperature can be controlled with a water bath.

  • Isolation: After the reaction is complete, separate the catalyst by filtration.

  • Purification: Evaporate the solvent from the filtrate under reduced pressure. The resulting crude product can be purified by recrystallization from ethanol.

The Van Leusen Imidazole Synthesis

The Van Leusen synthesis is a powerful and versatile method for preparing 1,4,5-trisubstituted or 1,5-disubstituted imidazoles. It is a three-component reaction (vL-3CR) involving an aldehyde, a primary amine, and tosylmethyl isocyanide (TosMIC). [15][16]A key feature is the in situ formation of an aldimine from the aldehyde and amine. [17]

Mechanism and Rationale

The reaction proceeds via the base-catalyzed [3+2] cycloaddition of TosMIC to the C=N double bond of the aldimine. [16]TosMIC is a unique reagent containing a reactive isocyanide carbon, an acidic methylene group, and a tosyl group which acts as an excellent leaving group. The initial cycloadduct, a 4-tosyl-2-imidazoline, undergoes spontaneous elimination of p-toluenesulfinic acid to form the aromatic imidazole ring. [15]

Representative Protocol: One-Pot Synthesis of Fused Bicyclic Imidazoles

This protocol is adapted from a method combining the Van Leusen reaction with ring-closing metathesis. [17]

  • Aldimine Formation (in situ): In a flask containing a suitable solvent like DMF, dissolve the aldehyde (e.g., 4-pentenal, 1.0 eq) and the primary amine (e.g., allylamine, 1.0 eq). Stir at room temperature for approximately 30 minutes to generate the imine.

  • Cycloaddition: Add the TosMIC reagent (e.g., Phenyl TosMIC, 1.0 eq) and a base (e.g., K₂CO₃, 2.0 eq) to the reaction mixture.

  • Reaction: Continue stirring at room temperature until the reaction is complete (monitor by TLC).

  • Work-up and Purification: Perform a standard aqueous work-up, extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and purify by column chromatography to yield the desired imidazole product.

The Marckwald Synthesis

The Marckwald synthesis is a classical and valuable route for the preparation of 2-mercaptoimidazoles (imidazole-2-thiones). [18][19]The reaction involves the cyclization of an α-amino ketone or α-amino aldehyde with a thiocyanate source, such as potassium thiocyanate. [20][21]

Mechanism and Rationale

The reaction begins with the nucleophilic attack of the amino group of the α-amino ketone onto the thiocyanate carbon. The resulting intermediate undergoes cyclization and dehydration to form the imidazole-2-thione. The sulfur atom can be readily removed by various oxidative methods (e.g., with nitric acid or hydrogen peroxide) if the unsubstituted imidazole is the desired product. [19]This two-step sequence provides a reliable route to imidazoles that may be difficult to access otherwise.

Representative Protocol: Synthesis of 2-Mercapto-4-phenylimidazole

This protocol is based on a standard procedure for the Marckwald synthesis. [20]

  • Reactant Mixture: In a round-bottom flask, dissolve α-aminoacetophenone hydrochloride (1.0 eq) in water.

  • Thiocyanate Addition: Add an aqueous solution of potassium thiocyanate (KSCN, 1.1 eq) to the flask.

  • Heating: Heat the reaction mixture to reflux for 2 hours.

  • Isolation: Upon cooling to room temperature, the 2-mercapto-4-phenylimidazole product will precipitate out of the solution.

  • Purification: Collect the solid product by filtration, wash with cold water to remove any remaining salts, and dry.

Modern Transition Metal-Catalyzed Syntheses

Modern organometallic chemistry has introduced highly efficient and regioselective methods for imidazole synthesis. These reactions often proceed under milder conditions and exhibit broad functional group tolerance.

  • Palladium-Catalyzed Synthesis: A notable example involves a tandem catalytic route that assembles polysubstituted imidazoles from aryl halides, imines, and carbon monoxide in a single operation. [22]This modular approach allows for independent control of all substituents. [23]* Copper-Catalyzed Oxidative C-H Functionalization: This method provides a concise route to highly substituted imidazoles from readily available starting materials like benzylamines and β-enamino esters. It leverages a low-cost and environmentally benign copper catalyst under mild conditions. [4]* Ruthenium-Catalyzed Aerobic Synthesis: An environmentally benign approach utilizes a diruthenium(II) catalyst to synthesize 2,4,5-trisubstituted imidazoles directly from primary alcohols and benzil under aerobic conditions, with water as the only byproduct. [24]

Comparative Summary of Imidazole Synthesis Methods

The selection of an optimal synthetic route depends heavily on the target substitution pattern, available starting materials, and desired reaction scale. The following table provides a comparative overview of the discussed methodologies.

Synthesis MethodSubstitution PatternKey ReactantsTypical ConditionsAdvantagesDisadvantages
Debus-Radziszewski 2,4,5-Trisubstituted1,2-Dicarbonyl, Aldehyde, NH₃ sourceThermal/Microwave, often catalyzed [7][9]High atom economy, one-pot, readily available starting materialsCan require high temperatures; limited to 2,4,5-substitution
Four-Component 1,2,4,5-Tetrasubstituted1,2-Dicarbonyl, Aldehyde, Primary Amine, NH₃Catalytic, Thermal/Ultrasound [14][25]High molecular complexity in one step, excellent for library synthesisOptimization of four components can be complex
Van Leusen 1,4,5- or 1,5-SubstitutedAldehyde, Primary Amine, TosMICBase-catalyzed, mild conditions [15][17]Versatile, good yields, in-situ imine formationTosMIC reagent is specialized and can be expensive
Marckwald 2-Thio-substitutedα-Amino ketone, ThiocyanateAqueous reflux [19][20]Simple, effective for 2-mercaptoimidazolesLimited to specific substitution patterns; requires subsequent desulfurization for unsubstituted imidazoles
Modern Catalytic VariousVaries (e.g., Alcohols, Aryl Halides)Metal-catalyzed (Pd, Cu, Ru), often mild [4][22][24]High efficiency, broad substrate scope, high regioselectivityCatalyst cost and sensitivity, potential for metal contamination

Conclusion

The synthesis of substituted imidazoles is a rich and evolving field, offering a diverse toolkit for chemists. Classical methods like the Debus-Radziszewski and Marckwald syntheses remain highly relevant and effective for accessing specific substitution patterns from simple precursors. [26]Concurrently, modern multi-component reactions, such as the Van Leusen and four-component syntheses, provide unparalleled efficiency in rapidly constructing complex, drug-like molecules. [1][15]The continued development of advanced transition-metal-catalyzed approaches promises even greater precision, sustainability, and flexibility, further empowering researchers in their quest to design and create the next generation of imidazole-based therapeutics and functional materials. [4][27]This guide provides the foundational data and protocols to enable an informed decision for your synthetic chemistry endeavors.

References

Sources

Comparative

Validating the Purity of Synthesized 4-Methyl-1H-imidazole-5-carboxylic Acid HCl: A Comparative Methodological Guide

As a Senior Application Scientist, I frequently encounter challenges in the analytical validation of highly polar, low-molecular-weight heterocyclic building blocks. 4-Methyl-1H-imidazole-5-carboxylic acid hydrochloride...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter challenges in the analytical validation of highly polar, low-molecular-weight heterocyclic building blocks. 4-Methyl-1H-imidazole-5-carboxylic acid hydrochloride (CAS 82616-95-3)[1] is a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including dual-target P2Y1/P2Y12 antagonists and xanthine oxidase inhibitors[2].

Because trace impurities—such as unreacted ethyl 5-methyl-1H-imidazole-4-carboxylate[3] or regioisomeric byproducts—can propagate through synthetic pathways and compromise final API efficacy, rigorous purity validation is non-negotiable. This guide objectively compares the performance of three orthogonal analytical methodologies: High-Performance Liquid Chromatography (HPLC-UV), Quantitative Nuclear Magnetic Resonance (qNMR), and Liquid Chromatography-Mass Spectrometry (LC-MS).

Comparative Analysis of Purity Validation Methodologies

No single analytical technique provides a complete picture of a synthesized compound's purity. The table below summarizes the quantitative and qualitative performance of the three primary methodologies used for imidazole-4-carboxylate derivatives[4].

MethodologyPrimary FunctionAccuracy / PrecisionReference Standard Required?Specificity
HPLC-UV Routine purity, batch-to-batch consistencyHigh (± 0.5%)Yes (For exact quantitation)High (Separates structural isomers)
qNMR Absolute mass fraction purityVery High (± 0.1 - 0.5%)No (Uses a generic internal standard)Very High (Direct nuclear proportionality)
LC-MS Impurity profiling & structural elucidationModerate (Matrix effects)No (For exact mass identification)Ultra-High (m/z resolution)

Data Summary: While HPLC-UV is the workhorse for routine batch analysis, qNMR is the gold standard for establishing absolute metrological traceability without the need for a homologous reference standard[5].

Validation_Workflow A Synthesized Batch: 4-Methyl-1H-imidazole-5-carboxylic acid HCl B HPLC-UV (Routine Purity & Consistency) A->B Step 1: Initial Screen C qNMR (Absolute Mass Fraction Purity) A->C Step 2: Absolute Quantitation D LC-MS (Impurity Identification) B->D If unknown impurities >0.1%

Analytical decision tree for validating the purity of synthesized imidazole derivatives.

High-Performance Liquid Chromatography (HPLC-UV) Workflow

The Causality Behind the Method

4-Methyl-1H-imidazole-5-carboxylic acid is a highly polar molecule containing both a basic imidazole ring and an acidic carboxylic moiety[6]. When using standard C18 columns, scientists often observe poor chromatographic retention and severe peak tailing due to secondary interactions with residual surface silanols. To counteract this, we utilize specialized reverse-phase columns with low silanol activity (e.g., Newcrom R1) or mixed-mode columns[7]. Furthermore, an acidic mobile phase is required to suppress the ionization of the carboxylic acid, ensuring the molecule remains in a consistent protonation state for sharp peak shapes.

Step-by-Step Experimental Protocol
  • Column Selection: Install a low-silanol reverse-phase column (e.g., Newcrom R1, 4.6 x 150 mm, 5 µm)[7].

  • Mobile Phase Preparation:

    • Phase A: 0.1% Formic acid in ultra-pure water.

    • Phase B: 0.1% Formic acid in Acetonitrile[7].

  • Sample Preparation: Accurately weigh 10 mg of the synthesized 4-methyl-1H-imidazole-5-carboxylic acid HCl and dissolve in 10 mL of Mobile Phase A. Filter through a 0.22 µm PTFE syringe filter[4].

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min[4].

    • Gradient: 5% B hold for 2 min, ramp to 60% B over 15 min, hold for 3 min.

    • Detection: UV at 254 nm and 300 nm[4].

    • Injection Volume: 10 µL.

  • Data Analysis: Integrate the main peak and all secondary peaks. Calculate relative purity via area normalization.

Quantitative NMR (qNMR) for Absolute Purity

The Causality Behind the Method

While HPLC-UV is excellent for relative purity, it suffers from a fatal flaw: it requires a highly pure reference standard of the exact same compound to calculate absolute mass fraction. qNMR bypasses this by acting as a primary ratio measurement procedure[5]. Because the NMR signal area is directly proportional to the number of nuclei generating the signal, we can determine the absolute purity of our synthesized batch by comparing it against a highly pure, structurally unrelated Internal Standard (IS)[8].

For this compound, Dimethyl sulfone (DMSO2) is the ideal internal standard. It is non-volatile, highly soluble in DMSO-d6, and produces a sharp singlet at ~3.0 ppm, which perfectly avoids overlapping with the imidazole aromatic proton (~7.5-8.5 ppm) or the methyl group (~2.3 ppm) of our analyte[9][10].

Step-by-Step Experimental Protocol
  • Precision Weighing: Using a calibrated 5-decimal analytical microbalance, accurately weigh ~10.0000 mg of the synthesized 4-methyl-1H-imidazole-5-carboxylic acid HCl and ~5.0000 mg of the Dimethyl sulfone internal standard[10].

  • Dissolution: Co-dissolve both solids in 0.6 mL of high-purity DMSO-d6[5]. Ensure complete dissolution, as undissolved particulates will skew the integration[10].

  • NMR Acquisition Parameters:

    • Pulse Angle: 90° for maximum excitation[10].

    • Relaxation Delay (D1): Set to 30–60 seconds. Crucial Causality: The D1 must be at least 5×T1 of the slowest relaxing proton to ensure complete equilibrium z-magnetization recovery before the next pulse. Failing to do so results in signal saturation and artificially low purity values[9][10].

    • Number of Scans (NS): 16 to 64, depending on the desired signal-to-noise ratio[10].

  • Integration & Calculation: Phase and baseline-correct the spectrum. Integrate the IS singlet at 3.0 ppm (6 protons) and the analyte's methyl singlet at ~2.3 ppm (3 protons). Calculate the mass fraction purity using the standard qNMR equation.

qNMR_Workflow N1 1. Microbalance Weighing (Analyte + IS) N2 2. Co-dissolution (DMSO-d6) N1->N2 N3 3. NMR Acquisition (D1 > 5xT1) N2->N3 N4 4. Phasing & Integration (Non-overlapping peaks) N3->N4 N5 5. Absolute Purity Calculation N4->N5

Step-by-step qNMR workflow for determining the absolute mass fraction purity of the synthesized compound.

LC-MS for Impurity Profiling

If the HPLC-UV trace reveals impurities >0.1% (the standard ICH reporting threshold), LC-MS is deployed to identify them.

The Causality Behind the Method

During the synthesis of 4-methyl-1H-imidazole-5-carboxylic acid, the hydrolysis of the precursor (ethyl 5-methyl-1H-imidazole-4-carboxylate) using sodium hydroxide and subsequent HCl neutralization[3] can leave behind unreacted ester or generate des-methyl degradation products. LC-MS (Electrospray Ionization, ESI+) allows us to determine the exact m/z of these peaks.

Step-by-Step Experimental Protocol
  • System Setup: Couple the HPLC system (using the exact formic acid mobile phase gradient described in Section 2) to a tandem mass spectrometer[4]. Note: Phosphoric acid must be strictly avoided here as it suppresses ionization and fouls the MS source[7].

  • Ionization Mode: Operate in ESI+ mode. The basic imidazole nitrogen readily accepts a proton, yielding a strong [M+H]+ signal at m/z 127.05 for the free base (Molecular Weight: 126.11 g/mol )[6].

  • Analysis: Scan from m/z 50 to 500. Identify the unreacted ethyl ester intermediate by searching for its corresponding [M+H]+ peak at m/z 155.08.

Conclusion

For the rigorous validation of synthesized 4-methyl-1H-imidazole-5-carboxylic acid HCl, relying on a single analytical method is insufficient. HPLC-UV provides the necessary chromatographic resolution to monitor batch-to-batch consistency and track synthetic byproducts. However, qNMR is the superior methodology for certifying the absolute mass fraction purity of the compound without the cost and logistical burden of sourcing a certified reference standard. By combining these techniques with LC-MS for structural elucidation of impurities, researchers can confidently advance this critical intermediate into downstream API synthesis.

References
  • PubChem: 4-Methyl-1H-imidazole-5-carboxylic acid | C5H6N2O2 | CID 73825 Source: National Institutes of Health (NIH) URL:[Link]

  • ACS Publications: Switching a Xanthine Oxidase Inhibitor to a Dual-Target Antagonist of P2Y1 and P2Y12 as an Oral Antiplatelet Agent Source: Journal of Medicinal Chemistry URL:[Link]

  • SIELC Technologies: Separation of 1H-Imidazole-4-carboxylic acid, 5-methyl-, ethyl ester on Newcrom R1 HPLC column Source: SIELC.com URL:[Link]

  • BIPM: qNMR Internal Standard Reference Data (ISRD) Source: Bureau International des Poids et Mesures URL:[Link]

  • DTIC: Application of Quantitative Proton Nuclear Magnetic Resonance Spectroscopy Source: Defense Technical Information Center URL:[Link]

  • Resolvemass: Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results Source: Resolvemass.ca URL:[Link]

  • US Pharmacopeia (USP): Stimuli Article (qNMR) - Primary Method of Measurement Source: USP.org URL:[Link]

  • PrepChem: Synthesis of 5-methyl-1H-imidazole-4-carboxylic acid Source: PrepChem.com URL:[Link]

  • Encyclopedia MDPI: QNMR for Reference Material Preparation Source: Encyclopedia.pub URL: [Link]

Sources

Validation

Comparative bioactivity of imidazole carboxylic acids and their corresponding esters

The Affinity-Permeability Paradox in Drug Design In medicinal chemistry, the imidazole carboxylic acid pharmacophore is a highly privileged structure. It is ubiquitous in drug classes ranging from Angiotensin II type 1 (...

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Author: BenchChem Technical Support Team. Date: March 2026

The Affinity-Permeability Paradox in Drug Design

In medicinal chemistry, the imidazole carboxylic acid pharmacophore is a highly privileged structure. It is ubiquitous in drug classes ranging from Angiotensin II type 1 (AT1) receptor blockers to Metallo-β-lactamase and CYP11B2 inhibitors[1],[2]. The free carboxylic acid moiety is critical for pharmacodynamic efficacy; it acts as a strong electron-withdrawing group and forms essential electrostatic interactions (salt bridges) or metal coordination bonds within target receptor pockets.

However, this creates an "Affinity-Permeability Paradox." At physiological pH (7.4), the carboxylic acid is >99% ionized. The resulting carboxylate anion is heavily hydrated, creating a massive desolvation energy penalty that prevents passive transcellular diffusion across the lipid bilayers of the intestinal epithelium. Consequently, while the free acid exhibits exceptional in vitro target affinity, it often suffers from abysmal in vivo oral bioavailability[3].

The Esterification Strategy: Bridging the Gap

To resolve this paradox, application scientists employ a prodrug strategy: masking the carboxylic acid as an ester (e.g., medoxomil, ethyl, or alkyl esters).

Esterification neutralizes the ionizable proton, drastically reducing the Topological Polar Surface Area (TPSA) and increasing the partition coefficient (LogP). This enables rapid passive diffusion across the enterocyte membrane. Once inside the cell or systemic circulation, ubiquitous endogenous carboxylesterases (such as CES1 in the liver and CES2 in the intestine) rapidly hydrolyze the ester, trapping the active imidazole carboxylic acid intracellularly or releasing it into the plasma[3]. For example, the antihypertensive drug olmesartan is administered as the prodrug olmesartan medoxomil, which is rapidly de-esterified in vivo to yield the active acid metabolite[1].

Pathway A Imidazole Ester (High LogP Prodrug) B Intestinal Epithelium (Passive Diffusion) A->B Cellular Uptake E Target Receptor (Salt Bridge Formation) A->E Poor Affinity C Esterases (CES1/2) (Enzymatic Cleavage) B->C Cytosolic Exposure D Imidazole Carboxylic Acid (Active Anion) C->D Hydrolysis D->E High Affinity Binding

Fig 1: Metabolic activation pathway of imidazole ester prodrugs into active carboxylic acids.

Comparative Bioactivity Profile

The bioactivity of these two forms is inversely related depending on the assay environment. The table below summarizes the quantitative differences using the Olmesartan (Acid) vs. Olmesartan Medoxomil (Ester) model[1],[4].

ParameterImidazole Carboxylic Acid (Active Form)Imidazole Ester (Prodrug Form)Mechanistic Causality
In vitro Target IC₅₀ < 10 nM (High Affinity)> 10,000 nM (Inactive)The free carboxylate is strictly required to form a salt bridge with basic residues (e.g., Arg/Lys) at the receptor.
LogP (Lipophilicity) < 1.0 (Hydrophilic)> 3.5 (Lipophilic)Masking the ionizable proton eliminates the hydration shell, favoring organic solvent partitioning[4].
Caco-2 Permeability ( Papp​ ) Low ( <1×10−6 cm/s)High ( >15×10−6 cm/s)Increased LogP allows for efficient passive transcellular diffusion across the apical membrane.
Oral Bioavailability (F%) < 5% > 25% Enhanced intestinal absorption is followed by rapid, P450-independent enzymatic activation[3].

Note: While esterification is the standard solution, rare exceptions exist. For instance, the imidazobenzodiazepine-3-carboxylate MIDD0301 maintains bioavailability without esterification by exploiting unique pH-dependent structural interconversions in the gut[5].

Experimental Workflows for Bioactivity Validation

To objectively compare the bioactivity of an imidazole carboxylic acid against its ester, a two-phase experimental pipeline is required. The following protocols are designed as self-validating systems to isolate pharmacodynamic affinity from pharmacokinetic permeability.

Workflow Step1 Phase 1: SPR Binding Assay Quantify Intrinsic Target Affinity (Kd) Step2 Phase 2: Caco-2 Permeability Measure Apical-to-Basolateral Flux (Papp) Step1->Step2 Validate Active vs Inactive Form Step3 Phase 3: LC-MS/MS Analysis Track Intracellular Ester Hydrolysis Step2->Step3 Extract Intracellular Lysate Step4 Phase 4: In Vivo PK Determine Oral Bioavailability (F%) Step3->Step4 Confirm Prodrug Conversion Rate

Fig 2: Step-by-step experimental workflow for evaluating prodrug vs. active acid bioactivity.

Protocol 1: Cell-Free Target Binding Assay (Surface Plasmon Resonance)

Objective: Quantify the intrinsic binding affinity ( Kd​ ) of the acid vs. the ester. Causality: By testing both compounds in a cell-free environment, we eliminate membrane permeability as a variable, proving that the ester modification directly hinders target engagement.

  • Sensor Chip Functionalization: Immobilize the purified target receptor onto a CM5 sensor chip via standard amine coupling.

    • Self-Validation Step: Ensure immobilization levels (Response Units, RU) remain below the theoretical maximum ( Rmax​ ) to prevent mass transport limitations.

  • Analyte Preparation: Prepare serial dilutions (1 nM to 10 µM) of both the imidazole carboxylic acid and its ester in a running buffer (e.g., HBS-EP+).

  • Kinetic Injection: Inject analytes over the functionalized surface at a constant flow rate (30 µL/min) for 120 seconds (association), followed by a 300-second buffer wash (dissociation).

  • Data Analysis: Fit the sensorgrams to a 1:1 Langmuir binding model. The acid will exhibit a distinct, high-affinity binding curve, while the ester will show a negligible RU shift.

Protocol 2: Caco-2 Permeability and Intracellular Hydrolysis Assay

Objective: Evaluate intestinal absorption and the rate of enzymatic prodrug activation. Causality: Caco-2 cells express endogenous carboxylesterases. This assay mimics the intestinal epithelium, allowing us to track the disappearance of the ester and the appearance of the active acid in the basolateral compartment.

  • Monolayer Integrity Verification: Cultivate Caco-2 cells on polycarbonate transwell inserts for 21 days.

    • Self-Validation Step: Measure Transepithelial Electrical Resistance (TEER). Proceed only if TEER > 300 Ω·cm², confirming tight junction formation.

  • Dosing & Inhibition Control: Apply the imidazole ester (10 µM) to the apical chamber. In a parallel control well, pre-incubate the cells with a broad-spectrum esterase inhibitor (e.g., Bis-p-nitrophenyl phosphate, BNPP) to halt intracellular hydrolysis. This proves the conversion is enzymatically driven, not a result of chemical instability.

  • Sampling: Extract 50 µL aliquots from the basolateral chamber at 30, 60, 90, and 120 minutes. At the 120-minute endpoint, lyse the cells to extract the intracellular fraction.

  • LC-MS/MS Quantification: Quantify both the intact ester and the released acid. Calculate the apparent permeability ( Papp​ ) and ensure the total mass balance ( Recovery=Capical​+Cbasolateral​+Ccell​ ) exceeds 85% to rule out non-specific binding to the transwell apparatus.

Conclusion

The comparative bioactivity between imidazole carboxylic acids and their corresponding esters is a textbook demonstration of balancing pharmacodynamics with pharmacokinetics. While the free carboxylic acid is the non-negotiable key for target receptor activation, the ester acts as the necessary vehicle to deliver that key through biological membranes. Understanding the causality behind these structural modifications is essential for optimizing the in vivo efficacy of novel therapeutics.

References
  • [5] The Effects of pH on the Structure and Bioavailability of Imidazobenzodiazepine-3-Carboxylate MIDD0301 - PubMed / NIH -[Link]

  • [1] Antihypertensive Efficacy of Olmesartan Medoxomil, a New Angiotensin II Receptor Antagonist, as Assessed by Ambulatory Blood Pressure Measurements - PMC / NIH -[Link]

  • [3] Prodrugs in Cardiovascular Therapy - MDPI -[Link]

  • [2] Structure–Activity Relationships, Pharmacokinetics, and in Vivo Activity of CYP11B2 and CYP11B1 Inhibitors - ACS Publications -[Link]

Sources

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